3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

• CAS: 1028-39-3

Core Science & Biosynthesis

IUPAC name 3-(4-bromophenyl)-2-sulfanylidene-1H-quinazolin-4-one

An In-Depth Technical Guide to 3-(4-bromophenyl)-2-sulfanylidene-1H-quinazolin-4-one: Synthesis, Characterization, and Therapeutic Potential

Abstract

The quinazolinone scaffold is a cornerstone in medicinal chemistry, recognized for its stability, synthetic accessibility, and broad range of biological activities.[1] This guide provides a comprehensive technical overview of a specific derivative, 3-(4-bromophenyl)-2-sulfanylidene-1H-quinazolin-4-one, also known as 3-(4-bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one. We delve into its rational synthesis, rigorous methods for structural and purity confirmation, and explore its significant therapeutic potential, particularly as an anticancer and antimicrobial agent. This document is intended for researchers, medicinal chemists, and drug development professionals, offering detailed experimental protocols and mechanistic insights to facilitate further investigation and development of this promising molecular entity.

Introduction: The Significance of the Quinazolinone Core

Heterocyclic compounds are fundamental to the development of new therapeutic agents, and among them, the quinazoline ring system—a fusion of a benzene and a pyrimidine ring—stands out.[2] Its oxidized derivatives, quinazolinones, are particularly noteworthy and are present in numerous natural alkaloids and synthetic compounds.[1] These scaffolds exhibit a remarkable spectrum of pharmacological effects, including anti-inflammatory, anti-HIV, antibacterial, antifungal, and potent anticancer properties.[2][3]

The biological versatility of quinazolinones is heavily influenced by the nature and position of substituents on the core structure.[2] Structure-activity relationship (SAR) studies have identified positions 2 and 3 as critical for modulating activity.[1] The subject of this guide, 3-(4-bromophenyl)-2-sulfanylidene-1H-quinazolin-4-one, incorporates two key features: a 4-bromophenyl group at the N-3 position and a thione (C=S) group at the C-2 position. The introduction of a thione moiety in place of the more common carbonyl is known to confer distinct biological properties, often enhancing antimicrobial and anticancer efficacy.[4][5] This guide aims to provide a detailed exploration of this specific molecule, from its synthesis to its potential as a therapeutic lead.

Synthesis and Mechanistic Rationale

The construction of the 3-substituted-2-thioxoquinazolin-4-one core is efficiently achieved through the cyclocondensation of anthranilic acid (2-aminobenzoic acid) with an appropriate isothiocyanate. This method is robust, high-yielding, and provides a direct route to the desired scaffold.

The reaction proceeds via a nucleophilic attack of the amino group of anthranilic acid on the electrophilic carbon of the isothiocyanate. This forms a thiourea intermediate, which subsequently undergoes intramolecular cyclization and dehydration to yield the final quinazolinone ring system. Microwave-assisted synthesis can be employed to reduce reaction times and improve yields compared to conventional heating methods.[1]

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The Biological Potential of 2-Thioxo-Quinazolinone Derivatives: A Technical Guide for Drug Discovery

Introduction: The Quinazolinone Scaffold as a Privileged Structure in Medicinal Chemistry

The quinazolinone framework, a bicyclic system formed by the fusion of a benzene and a pyrimidine ring, stands as a cornerstone in the edifice of medicinal chemistry.[1] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, leading to the development of numerous clinically approved drugs.[2][3][4] Among the diverse array of quinazolinone analogs, the 2-thioxo-quinazolin-4(3H)-one core has garnered significant attention. The presence of the thioxo group at the C2 position, coupled with the carbonyl at C4 and the reactive nitrogen atoms at N1 and N3, provides a unique electronic and structural landscape. This configuration allows for extensive chemical modifications, enabling the fine-tuning of steric, electronic, and lipophilic properties to optimize interactions with various biological targets. This guide provides an in-depth exploration of the multifaceted biological potential of 2-thioxo-quinazolinone derivatives, focusing on their synthesis, mechanisms of action, and therapeutic applications in oncology, infectious diseases, and inflammation. We will delve into the technical details of their evaluation, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

Core Synthesis Strategy: Building the 2-Thioxo-Quinazolinone Scaffold

The synthesis of the 2-thioxo-quinazolin-4(3H)-one core and its derivatives is typically achieved through a versatile and efficient cyclocondensation reaction. The most common approach involves the reaction of an anthranilic acid derivative with an appropriate isothiocyanate.[5] This method allows for the facile introduction of a wide variety of substituents at the N3 position, which is a key determinant of biological activity. Further modifications, such as alkylation of the thioxo group, can be readily performed to expand the chemical diversity of the synthesized library.[6]

A general synthetic scheme is outlined below:

Caption: General synthesis of 3-substituted-2-thioxo-quinazolin-4(3H)-ones.

I. Anticancer Activity: Targeting the Hallmarks of Malignancy

2-Thioxo-quinazolinone derivatives have emerged as a promising class of anticancer agents, exhibiting potent cytotoxic and antiproliferative effects against a range of human cancer cell lines.[7][8] Their mechanisms of action are often multifaceted, targeting key signaling pathways and cellular processes that are dysregulated in cancer.

A. Mechanism of Action: A Multi-pronged Attack on Cancer Cells

• Inhibition of Receptor Tyrosine Kinases (RTKs): Several 2-thioxo-quinazolinone derivatives have been identified as potent inhibitors of receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR).[9] Overexpression and mutations of EGFR are common in many cancers, leading to uncontrolled cell proliferation and survival. These derivatives typically act as ATP-competitive inhibitors, binding to the kinase domain of EGFR and blocking downstream signaling pathways like the Ras-Raf-MEK-ERK and PI3K-Akt pathways.

  Caption: Inhibition of the EGFR signaling pathway by 2-thioxo-quinazolinone derivatives.

• Disruption of Microtubule Dynamics: Microtubules are essential components of the cytoskeleton, playing a crucial role in cell division, motility, and intracellular transport. Several 2-thioxo-quinazolinone derivatives have been shown to inhibit tubulin polymerization, leading to the disruption of the microtubule network, cell cycle arrest in the G2/M phase, and ultimately, apoptosis.[10][11][12] These compounds often bind to the colchicine-binding site on β-tubulin, preventing the formation of functional microtubules.[13]

B. Experimental Protocols for Evaluating Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., HeLa, MDA-MB-231) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[14]

  • Compound Treatment: Treat the cells with various concentrations of the 2-thioxo-quinazolinone derivatives and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[15]

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

This technique allows for the visualization of the microtubule network within cells to assess the impact of the test compounds.

• Step-by-Step Methodology:

  • Cell Culture and Treatment: Grow cells on glass coverslips and treat with the 2-thioxo-quinazolinone derivatives at their IC50 concentration for a specified time (e.g., 24 hours).

  • Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100 in PBS.

  • Blocking: Block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS).

  • Primary Antibody Incubation: Incubate the cells with a primary antibody against α-tubulin.

  • Secondary Antibody Incubation: Incubate with a fluorescently labeled secondary antibody.

  • Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

  • Imaging: Visualize the cells using a fluorescence microscope.

C. Quantitative Data: In Vitro Cytotoxicity

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Derivative A	HeLa	1.85 - 2.81	[7]
Derivative B	MDA-MB-231	1.85 - 2.81	[7]
Thiazole Derivative	MDA-MB-231	12.15	[16]
Thiazolo-quinazolinone	MCF-7	6.4	[17]
Fluoro-quinazolinone G	MCF-7	0.44	[13]
Fluoro-quinazolinone E	MDA-MB-231	0.43	[13]
Thienyl Chalcone 5	MCF-7	7.79	[18]
Thienyl Chalcone 8	MCF-7	7.24	[18]
Thienyl Chalcone 5	MDA-MB-231	5.27	[18]

II. Antimicrobial and Antifungal Activity: Combating Infectious Agents

The rise of multidrug-resistant pathogens presents a significant global health challenge, necessitating the discovery of novel antimicrobial agents. 2-Thioxo-quinazolinone derivatives have demonstrated promising activity against a broad spectrum of bacteria and fungi.[17]

A. Mechanism of Action

The precise antimicrobial mechanisms of 2-thioxo-quinazolinones are still under investigation, but several modes of action have been proposed. These include the inhibition of essential microbial enzymes, disruption of cell wall synthesis, and interference with nucleic acid replication.[19][20] The lipophilicity conferred by various substituents on the quinazolinone core is thought to play a crucial role in their ability to penetrate microbial cell membranes.

B. Experimental Protocol: Agar Well Diffusion Method

This method is a widely used preliminary screening technique to assess the antimicrobial activity of chemical compounds.[17][21]

• Step-by-Step Methodology:

  • Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

  • Agar Plate Inoculation: Uniformly spread the microbial inoculum over the surface of a sterile Mueller-Hinton agar plate.

  • Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

  • Compound Application: Add a defined volume (e.g., 100 µL) of the test compound solution (at a known concentration) into each well.

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

  • Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each well in millimeters.

C. Quantitative Data: Minimum Inhibitory Concentration (MIC)

Compound ID	Microorganism	MIC (µg/mL)	Reference
Derivative 7f	Staphylococcus aureus RN4220	2	[2]
Derivative 7i	Staphylococcus aureus KCTC 503	2	[2]
Quinazolinone Q1	Methicillin-Resistant S. aureus (MRSA)	0.5 (MIC50)	[14][22]
Quinazolinone Q4	Methicillin-Resistant S. aureus (MRSA)	0.06 (MIC50)	[14][22]
Quinazolinone Q5	Methicillin-Resistant S. aureus (MRSA)	0.125 (MIC50)	[14][22]
Benzo[g]quinazoline 8	Staphylococcus aureus	1.95	[23]
Benzo[g]quinazoline 23	Staphylococcus aureus	1.95	[23]

III. Antiviral Activity: A New Frontier in Viral Therapeutics

Several 2-thioxo-quinazolinone derivatives have shown promising antiviral activity against a range of viruses, including Herpes Simplex Virus (HSV) and Coxsackievirus.[3][4][24][25]

A. Mechanism of Action

The antiviral mechanisms of these compounds are diverse and can be virus-specific. Some derivatives have been shown to inhibit viral entry into host cells, while others interfere with viral replication by targeting key viral enzymes such as proteases or polymerases.[8]

B. Experimental Protocol: Plaque Reduction Assay

This assay is a standard method for determining the antiviral activity of a compound by quantifying the reduction in the formation of viral plaques.

• Step-by-Step Methodology:

  • Cell Monolayer Preparation: Seed a confluent monolayer of susceptible host cells (e.g., Vero cells) in 6-well plates.

  • Virus Adsorption: Infect the cell monolayers with a known amount of virus for 1-2 hours.

  • Compound Treatment: Remove the viral inoculum and overlay the cells with a semi-solid medium (e.g., agar or methylcellulose) containing various concentrations of the test compound.

  • Incubation: Incubate the plates for a period that allows for the formation of visible plaques (typically 2-5 days).

  • Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

  • Data Analysis: Calculate the percentage of plaque reduction compared to the untreated virus control and determine the EC50 value (the effective concentration that reduces plaque formation by 50%).

C. Quantitative Data: Antiviral Efficacy

Compound ID	Virus	Cell Line	EC50 (µM)	Reference
Compound 5	HSV-1	Vero	-	[4]
Compound 24	HSV-1	Vero	-	[4]
Compound 5	HSV-2	Vero	-	[4]
Compound 5	Coxsackievirus B4	Vero	-	[4]
Compound 9	Coxsackievirus B4	Vero	-	[4]
Benzo[g]quinazoline 1	Coxsackievirus B4	BGM	38	[8]
Benzo[g]quinazoline 2	Coxsackievirus B4	BGM	41	[8]
Benzo[g]quinazoline 3	Coxsackievirus B4	BGM	43	[8]
Quinoxaline 6	Coxsackievirus B4	-	1.7	[26]
Quinoxaline 7	Coxsackievirus B4	-	1.5	[26]

Note: Specific EC50 values for compounds 5 and 24 were not provided in the abstract, but they were reported as active.

IV. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases. 2-Thioxo-quinazolinone derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators and signaling pathways.[27]

A. Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes.[28] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. Some 2-thioxo-quinazolinone derivatives have been shown to inhibit the NF-κB pathway by preventing the phosphorylation and degradation of IκBα, thereby blocking the nuclear translocation of NF-κB.[7][29]

Caption: Inhibition of the NF-κB signaling pathway by 2-thioxo-quinazolinone derivatives.

B. Experimental Protocol: Western Blot Analysis of IκBα Phosphorylation

Western blotting is a technique used to detect specific proteins in a sample. This protocol is designed to assess the phosphorylation status of IκBα.[9][30]

• Step-by-Step Methodology:

  • Cell Lysis and Protein Quantification: Treat cells (e.g., RAW 264.7 macrophages) with an inflammatory stimulus (e.g., LPS) in the presence or absence of the test compound. Lyse the cells and determine the protein concentration of the lysates.

  • SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated IκBα (p-IκBα).

  • Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or total IκBα).

Conclusion and Future Perspectives

The 2-thioxo-quinazolinone scaffold represents a highly versatile and privileged structure in the pursuit of novel therapeutic agents. The derivatives discussed in this guide exhibit a remarkable spectrum of biological activities, including potent anticancer, antimicrobial, antiviral, and anti-inflammatory properties. The ability to systematically modify the core structure allows for the optimization of potency, selectivity, and pharmacokinetic profiles.

Future research in this area should focus on several key aspects:

• Mechanism Deconvolution: Further elucidation of the precise molecular mechanisms underlying the observed biological activities will enable more rational drug design.

• Structure-Activity Relationship (SAR) Expansion: A deeper understanding of the SAR will guide the synthesis of next-generation compounds with improved efficacy and reduced off-target effects.

• In Vivo Evaluation: Promising candidates identified through in vitro screening must be rigorously evaluated in relevant animal models to assess their therapeutic potential and safety profiles.

• Combination Therapies: The potential for synergistic effects when combining 2-thioxo-quinazolinone derivatives with existing drugs should be explored to overcome drug resistance and enhance therapeutic outcomes.

This technical guide provides a solid foundation for researchers and drug developers to explore the rich biological potential of 2-thioxo-quinazolinone derivatives. The detailed protocols and mechanistic insights are intended to accelerate the discovery and development of novel therapeutics based on this remarkable chemical scaffold.

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The Emergence of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of Thioxo-dihydroquinazolin-ones

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thioxo-dihydroquinazolin-one core is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its derivatives' wide spectrum of biological activities. This technical guide provides a comprehensive exploration of the discovery and historical development of this important heterocyclic system. It delves into the seminal synthetic strategies that enabled the construction of the thioxo-dihydroquinazolin-one framework, tracing the evolution from early classical reactions to modern, efficient methodologies. Key mechanistic insights and detailed experimental protocols are provided to offer a practical understanding of the underlying chemistry. Furthermore, this guide highlights the significant pharmacological applications of these compounds, underscoring their enduring relevance in the pursuit of novel therapeutic agents.

Introduction: The Quinazoline Framework and the Significance of the Thioxo Moiety

Quinazolines, bicyclic aromatic heterocycles composed of fused benzene and pyrimidine rings, have long captured the attention of chemists and pharmacologists. The parent quinazoline molecule, though rarely the subject of study itself, provides the foundational structure for a vast array of synthetic and naturally occurring compounds with profound biological effects. The introduction of a carbonyl group into the pyrimidine ring gives rise to the quinazolinone scaffold, a structure that has proven to be particularly fruitful in drug discovery.

This guide focuses on a specific and highly influential subclass: thioxo-dihydroquinazolin-ones. The replacement of the oxygen atom at the C2 or C4 position with a sulfur atom introduces unique physicochemical properties and reactivity, significantly expanding the chemical space and biological potential of the quinazoline core. The thione-thiol tautomerism inherent to these structures provides a reactive handle for further chemical modifications, allowing for the synthesis of diverse libraries of compounds for biological screening.

A Historical Odyssey: From the Dawn of Quinazoline Chemistry to the Advent of Thioxo Derivatives

The journey into the world of quinazolines began in the latter half of the 19th century. In 1869, Peter Griess reported the first synthesis of a quinazoline derivative, 2-cyano-3,4-dihydro-4-oxoquinazoline, through the reaction of anthranilic acid with cyanogen.[1][2] This pioneering work laid the groundwork for the exploration of this new class of heterocyclic compounds. The parent quinazoline was later synthesized by August Bischler and Lang in 1895 via decarboxylation of quinazoline-2-carboxylic acid.[3] A more satisfactory synthesis was devised by Siegmund Gabriel in 1903.[1][3]

While the early focus was on the oxygen-containing quinazolinones, the logical progression of synthetic exploration led to the investigation of their sulfur-containing counterparts. The introduction of the thioxo functionality was a critical step in expanding the diversity and therapeutic potential of the quinazoline scaffold. Although a singular "discovery" of thioxo-dihydroquinazolin-ones is not documented as a distinct event, their emergence can be traced through the development of synthetic methods that utilized sulfur-containing reagents.

One of the earliest and most fundamental approaches to constructing the 2-thioxo-2,3-dihydroquinazolin-4(1H)-one scaffold involves the reaction of anthranilic acid or its derivatives with a source of the thiocarbonyl group. This approach remains a cornerstone of thioxo-dihydroquinazolin-one synthesis to this day.

Foundational Synthetic Strategies: The Art of Building the Thioxo-dihydroquinazolin-one Core

The versatility of the thioxo-dihydroquinazolin-one scaffold is matched by the diversity of synthetic routes developed for its construction. These methods can be broadly categorized based on the key bond-forming reactions and starting materials.

Cyclocondensation of Anthranilic Acid Derivatives with Thiocarbonyl Sources

This is arguably the most classical and widely employed strategy. The core principle involves the reaction of an ortho-amino benzoic acid derivative with a reagent that provides the C2-thioxo unit.

3.1.1. Reaction with Isothiocyanates

The reaction of anthranilic acid or its esters with isothiocyanates provides a direct and efficient route to 3-substituted-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones.

• Causality of Experimental Choices: The choice of solvent and base is crucial for this transformation. A polar aprotic solvent like DMF or a high-boiling solvent like pyridine is often used to ensure the solubility of the reactants and to facilitate the reaction at elevated temperatures. The use of a base, though not always strictly necessary, can promote the initial nucleophilic attack of the amino group on the isothiocyanate and the subsequent cyclization by deprotonating the resulting thiourea intermediate.

Experimental Protocol: Synthesis of 3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones [4]

• Reactant Preparation: In a round-bottom flask, dissolve anthranilic acid (1 equivalent) and the desired aromatic amine (1 equivalent) in a suitable solvent such as methanol.

• Addition of Base and Carbon Disulfide: Add a solution of potassium hydroxide (1 equivalent) in methanol to the mixture. Then, add carbon disulfide (1.2 equivalents) dropwise while stirring.

• Reaction: Reflux the reaction mixture for 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and pour it into ice-cold water.

• Acidification: Acidify the aqueous solution with a dilute acid (e.g., HCl) to precipitate the product.

• Isolation and Purification: Collect the precipitate by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure 3-aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one.

3.1.2. Reaction with Carbon Disulfide

A one-pot synthesis involving anthranilic acids, aromatic amines, and carbon disulfide under basic conditions offers a straightforward route to 3-aryl-2-thioxoquinazolin-4(3H)-ones.[4]

Multicomponent Reactions

The development of multicomponent reactions (MCRs) has revolutionized the synthesis of complex molecules by combining three or more reactants in a single pot, often in a time- and resource-efficient manner.

3.2.1. Copper-Catalyzed One-Pot Synthesis

A notable example is the copper-catalyzed one-pot reaction of methyl 2-bromobenzoate, primary amines, and carbon disulfide to yield 3-substituted 2-thioxo-2,3-dihydroquinazolin-4(1H)-ones.[5]

• Expertise & Experience: The choice of a copper catalyst is key here. Copper salts are known to facilitate C-N and C-S bond formation, which are crucial steps in this tandem reaction. The reaction likely proceeds through a series of catalytic cycles involving the formation of an intermediate thiocarbamate, followed by intramolecular cyclization.

Modern and Green Synthetic Approaches

In recent years, there has been a significant push towards developing more environmentally friendly and sustainable synthetic methods.

3.3.1. Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis, often leading to dramatically reduced reaction times, higher yields, and cleaner reactions. The synthesis of thioxo-dihydroquinazolin-ones has benefited from this technology, with many of the classical methods being adapted for microwave conditions.

3.3.2. Green Synthesis in Water or Solvent-Free Conditions

The use of water as a solvent or performing reactions under solvent-free conditions are key tenets of green chemistry. Several protocols have been developed for the synthesis of thioxo-dihydroquinazolin-ones that adhere to these principles, minimizing the use of hazardous organic solvents.

Biological Activities and Therapeutic Potential: A Privileged Scaffold in Drug Discovery

The thioxo-dihydroquinazolin-one scaffold has been a prolific source of biologically active compounds, demonstrating a wide range of pharmacological properties. This has solidified its status as a "privileged structure" in medicinal chemistry.

Table 1: Overview of Biological Activities of Thioxo-dihydroquinazolin-one Derivatives

Biological Activity	Target/Mechanism of Action	Representative Examples	Reference
Anticancer	Inhibition of various kinases, tubulin polymerization inhibition, induction of apoptosis	2-mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)- quinazolinone	[6]
Antioxidant	Radical scavenging activity	3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones	[7]
Antimicrobial	Inhibition of bacterial and fungal growth	3-Substituted-2-thioxoquinazolin-4(3H)-ones	[8]
Anticonvulsant	Modulation of ion channels or neurotransmitter receptors	3-substituted-2-thioxoquinazolin-4(3H)-ones	[8]
Anti-inflammatory	Inhibition of inflammatory enzymes (e.g., COX)	Not extensively detailed in provided results	-

Conclusion and Future Perspectives

From its historical roots in the pioneering work on quinazoline chemistry, the thioxo-dihydroquinazolin-one scaffold has evolved into a mainstay of modern medicinal chemistry. The development of diverse and efficient synthetic methodologies has enabled the exploration of a vast chemical space around this core, leading to the discovery of compounds with a remarkable array of biological activities.

The journey of thioxo-dihydroquinazolin-ones is far from over. Future research will undoubtedly focus on the development of even more sustainable and atom-economical synthetic methods. Furthermore, the elucidation of the precise molecular targets and mechanisms of action for many of the biologically active derivatives will pave the way for the rational design of new and more potent therapeutic agents. The "privileged" status of the thioxo-dihydroquinazolin-one scaffold is a testament to its enduring value and a promise of future discoveries in the quest for novel medicines.

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An In-depth Technical Guide to the Preliminary Bioactivity Screening of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

Foreword: Unveiling the Potential of a Privileged Scaffold

The quinazolinone core is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide array of biological targets.[1][2] Derivatives of this heterocyclic system have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4] The specific compound, 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, incorporates several key features: the quinazolinone scaffold for broad bioactivity, a thioxo group at the 2-position often associated with unique inhibitory capacities, and a bromophenyl substituent that can modulate lipophilicity and target interactions.[5][6]

This guide provides a comprehensive, field-proven framework for conducting the crucial first-pass biological evaluation of this compound. It is designed for researchers and drug development professionals, moving beyond simple protocols to explain the scientific causality behind each experimental choice. Our objective is to establish a robust, multi-faceted preliminary bioactivity profile, enabling informed decisions for subsequent, more focused investigations.

Chapter 1: The Strategic Framework for Preliminary Bioactivity Screening

A preliminary screen should be viewed as a strategic triage process. The goal is not exhaustive characterization but rather the efficient identification of the most promising therapeutic avenues. A multi-pronged approach, simultaneously investigating several key areas of bioactivity, is the most effective strategy. This avoids premature specialization and captures a wider range of potential applications. Our proposed screening cascade evaluates the compound's potential in three critical areas suggested by its chemical structure and the activities of related analogues: anticancer, antimicrobial, and antioxidant capacities.

Caption: High-level workflow for preliminary bioactivity screening.

Chapter 2: Anticancer Activity Screening: A Primary Focus

Scientific Rationale: The quinazolinone scaffold is present in numerous compounds with proven cytotoxic effects against various cancer cell lines.[6][7] Some derivatives are known to induce apoptosis, a form of programmed cell death crucial for anti-cancer therapy.[6][8] Therefore, assessing the cytotoxic potential of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one is a logical and high-priority starting point. We will utilize the MTT assay, a robust and widely adopted colorimetric method that measures cell metabolic activity as an indicator of cell viability.[9][10]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Line Selection & Culture:

  • Select a panel of human cancer cell lines representing different cancer types. A standard panel could include:

    • MCF-7 (Breast Adenocarcinoma)

    • HCT-116 (Colorectal Carcinoma)

    • PC-3 (Prostate Adenocarcinoma)

    • A549 (Lung Carcinoma)

  • Culture cells in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding:

  • Harvest cells using trypsin-EDTA when they reach 70-80% confluency.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed 5 x 10³ cells per well in 100 µL of medium into a 96-well flat-bottom plate.

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare a 2X serial dilution of the test compound in culture medium, starting from a high concentration (e.g., 200 µM) down to a low concentration (e.g., ~1.56 µM).[11]

  • Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for a vehicle control (e.g., 0.5% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate for 48 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Data Presentation: Anticancer Activity

Cell Line	Tissue of Origin	Test Compound IC₅₀ (µM)	Positive Control (Doxorubicin) IC₅₀ (µM)
MCF-7	Breast	Result	Result
HCT-116	Colon	Result	Result
PC-3	Prostate	Result	Result
A549	Lung	Result	Result

Chapter 3: Antimicrobial Activity Screening

Scientific Rationale: The quinazolinone nucleus is a well-established pharmacophore in the development of antimicrobial agents.[12][13] A preliminary screen for antibacterial activity is therefore essential. The broth microdilution method is a quantitative technique that determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[14][15] This method is preferred over the disk diffusion assay for a preliminary screen as it provides a quantitative result that is more valuable for structure-activity relationship (SAR) studies.

Experimental Protocol: Broth Microdilution for MIC Determination

• Bacterial Strain Selection & Culture:

  • Select representative Gram-positive and Gram-negative bacteria. Standard choices include:

    • Staphylococcus aureus (e.g., ATCC 25923)

    • Escherichia coli (e.g., ATCC 25922)

  • Culture bacteria in Mueller-Hinton Broth (MHB) overnight at 37°C.

• Inoculum Preparation:

  • Adjust the turbidity of the overnight culture with sterile saline or MHB to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation and Plate Loading:

  • In a 96-well plate, add 50 µL of MHB to wells 2 through 12.

  • Add 100 µL of the test compound (at 2X the highest desired test concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (no bacteria).

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in these wells will be 100 µL.

  • Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

  • Optionally, add a growth indicator like Resazurin or TTC (2,3,5-triphenyltetrazolium chloride) to aid in visualization.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Data Presentation: Antimicrobial Activity

Microbial Strain	Gram Stain	Test Compound MIC (µg/mL)	Positive Control (e.g., Ciprofloxacin) MIC (µg/mL)
S. aureus	Positive	Result	Result
E. coli	Negative	Result	Result

Chapter 4: Antioxidant Capacity Assessment

Scientific Rationale: Oxidative stress, caused by an imbalance of reactive oxygen species (ROS), is implicated in the pathophysiology of numerous diseases, including cancer and inflammation.[8] Compounds that can scavenge free radicals possess antioxidant potential and may exert a protective effect. Several quinazolinone derivatives have been reported to have antioxidant properties.[8] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid, simple, and widely used spectrophotometric method to assess the radical scavenging ability of a compound.[16][17]

Experimental Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should have a deep purple color.

  • Prepare a series of concentrations of the test compound in methanol.

  • Prepare a standard antioxidant solution (e.g., Ascorbic acid or Trolox) for comparison.[18]

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the various concentrations of the test compound or standard to different wells.

  • Add 100 µL of the methanolic DPPH solution to all wells.

  • Include a control well containing 100 µL of methanol and 100 µL of the DPPH solution.

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance of each well at 517 nm. The scavenging of the DPPH radical by an antioxidant is observed as a decrease in absorbance, as the solution changes from purple to yellow.

  • Calculate the percentage of radical scavenging activity using the following formula:

    • % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Plot the % Inhibition against the concentration of the test compound to determine the EC₅₀ (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Workflow for the DPPH radical scavenging assay.

Data Presentation: Antioxidant Capacity

Compound	EC₅₀ (µg/mL)
Test Compound	Result
Ascorbic Acid (Standard)	Result

Chapter 5: Interpretation and Path Forward

The data generated from this tripartite screening strategy provides the first comprehensive look into the bioactivity of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one.

• Interpreting the Results: A potent "hit" would be characterized by a low IC₅₀ value (typically <10 µM) in the anticancer screen, a low MIC value (e.g., <16 µg/mL) against one or both bacterial strains, or a low EC₅₀ value in the antioxidant assay comparable to the standard. Activity in multiple assays is particularly noteworthy and may suggest a multi-functional mechanism.

• Trustworthiness and Self-Validation: The inclusion of standard positive controls in each assay is critical. The results for the test compound are only considered valid if the positive controls perform as expected (e.g., Doxorubicin shows potent cytotoxicity, Ciprofloxacin shows potent antibacterial activity). This internal validation ensures the reliability of the screening system.

• Next Steps:

  • If Anticancer Activity is Observed: Proceed to secondary screening to elucidate the mechanism of action. This could include assays for apoptosis (e.g., Annexin V/PI staining, caspase activation assays) and cell cycle analysis.[8] It is also crucial to assess cytotoxicity against a non-cancerous cell line (e.g., human umbilical vein endothelial cells - HUVEC) to determine selectivity.[8]

  • If Antimicrobial Activity is Observed: Expand the panel of microbes to include drug-resistant strains. Perform time-kill assays to determine if the effect is bactericidal or bacteriostatic.[14]

  • If Antioxidant Activity is Observed: Validate the finding using a different assay, such as the ABTS or ORAC assay, which operate by slightly different mechanisms.[18][19] Investigate potential for inhibiting enzymes involved in oxidative stress, such as myeloperoxidase (MPO), for which thioxo-dihydroquinazolin-ones have shown inhibitory activity.[5]

This structured, rational approach to preliminary screening ensures that resources are directed toward the most promising therapeutic avenues, forming a solid foundation for the advanced drug discovery and development process.

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Protocols & Analytical Methods

Green Synthesis of 2-Thioxo-4-quinazolinones in Water: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of green synthetic methodologies for the preparation of 2-thioxo-4-quinazolinones, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities. The focus of these application notes is on performing these syntheses in water, a benign and environmentally friendly solvent, aligning with the principles of green chemistry. We will explore catalyst-free, microwave-assisted, and ultrasound-assisted methods, providing detailed protocols and a comparative analysis to aid researchers in selecting the most suitable approach for their specific needs.

Introduction: The Significance of 2-Thioxo-4-quinazolinones and the Green Chemistry Approach

Quinazolinone derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of many biologically active molecules. The 2-thioxo-4-quinazolinone scaffold, in particular, has attracted considerable attention from medicinal chemists due to its wide spectrum of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.

Traditionally, the synthesis of these compounds has often relied on conventional methods that utilize volatile organic solvents, harsh reaction conditions, and sometimes toxic reagents. The drive towards sustainable chemistry has necessitated the development of greener, more efficient, and economically viable synthetic routes. Water, as a solvent, offers numerous advantages: it is non-toxic, non-flammable, inexpensive, and readily available. Syntheses conducted in water can lead to simplified work-up procedures and a reduced environmental footprint.

This document serves as a practical guide for the synthesis of 2-thioxo-4-quinazolinones in aqueous media, providing experimentally validated protocols and insights into the rationale behind these green methodologies.

Catalyst-Free Synthesis in Water: A Simple and Efficient Approach

One of the most straightforward green methods for synthesizing 3-substituted-2-thioxo-4-quinazolinones involves the direct reaction of an appropriate amine with a 2-isothiocyanatobenzoate derivative in water. This method obviates the need for any catalyst, simplifying the reaction setup and purification process.

Mechanistic Rationale

The reaction proceeds through a nucleophilic addition of the amine to the isothiocyanate group of the 2-isothiocyanatobenzoate, forming a thiourea intermediate. This is followed by an intramolecular cyclization via nucleophilic attack of the amide nitrogen onto the ester carbonyl group, with the subsequent elimination of an alcohol (e.g., methanol) to yield the final 2-thioxo-4-quinazolinone product. The use of water as a solvent can facilitate the reaction by promoting the solubility of the starting materials and intermediates through hydrogen bonding and by influencing the conformational equilibrium to favor the cyclization step.

A probable mechanism for the formation of 2-thioxo-4-quinazolinones in water involves the reaction of 2-aminobenzamide with isothiocyanates.[1] The reaction is carried out at 60 °C in water for 16 hours.[1]

Protocol 1: Catalyst-Free Synthesis of 3-Substituted-2-thioxo-4-quinazolinones in Water

This protocol is adapted from a reported procedure for the synthesis of a series of biologically important 3-substituted-2-thioxo-4-quinazolinones.

Materials:

• Methyl 2-isothiocyanatobenzoate

• Appropriate primary amine (e.g., aniline, benzylamine)

• Deionized water

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) apparatus

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• In a round-bottom flask, suspend methyl 2-isothiocyanatobenzoate (1.0 mmol) in deionized water (5 mL).

• Add the primary amine (1.2 mmol) to the suspension.

• Heat the reaction mixture to 80°C with vigorous stirring.

• Maintain the temperature and continue stirring for the time indicated by TLC analysis until the starting material is consumed (typically 2-6 hours).

• After the reaction is complete, cool the mixture to room temperature.

• Collect the precipitated product by vacuum filtration.

• Wash the solid product thoroughly with cold deionized water (3 x 10 mL).

• Dry the purified product under vacuum to obtain the desired 3-substituted-2-thioxo-4-quinazolinone.

Self-Validation: The purity of the product can be assessed by its melting point and spectroscopic techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). The absence of starting material peaks in the NMR spectra and the appearance of characteristic peaks for the quinazolinone ring system will confirm the successful synthesis.

Energy-Assisted Green Synthesis: Microwave and Ultrasound Irradiation

To accelerate reaction rates and often improve yields, energy sources like microwave irradiation and ultrasound can be employed. These techniques are considered green as they can significantly reduce reaction times, leading to energy savings.

Microwave-Assisted Synthesis

Protocol 2: Adapted Microwave-Assisted Synthesis in Water (Hypothetical Protocol)

Note: This is an adapted protocol and requires experimental validation.

Materials:

• 2-Aminobenzamide

• Appropriate isothiocyanate (e.g., phenyl isothiocyanate)

• Deionized water

• Microwave synthesizer with sealed reaction vessels

• Magnetic stirrer for microwave vials

Procedure:

• In a 10 mL microwave reaction vessel, add 2-aminobenzamide (1.0 mmol), the isothiocyanate (1.1 mmol), and deionized water (3 mL).

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a set temperature (e.g., 100-120°C) for a short duration (e.g., 10-30 minutes). The optimal time and temperature should be determined empirically.

• After irradiation, allow the vessel to cool to room temperature.

• Collect the precipitated product by filtration.

• Wash the solid with cold water and dry under vacuum.

Ultrasound-Assisted Synthesis

Ultrasonic irradiation can enhance chemical reactivity through the phenomenon of acoustic cavitation: the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized hot spots with high temperatures and pressures, leading to an acceleration of the reaction.

Protocol 3: Ultrasound-Assisted Synthesis of Thioxoquinazolinone Derivatives

This protocol is adapted from a procedure that utilizes ultrasound for the synthesis of thioxoquinazolinone derivatives, although the original protocol specifies ethanol as the solvent.[1] Adapting this to water is a logical green extension.

Materials:

• 2-Aminobenzamide derivative (e.g., compound 1a, 1b, or 1e from the cited literature)

• Aryl isothiocyanate derivative

• Deionized water

• Conical flask or reaction tube

• Ultrasonic cleaning bath

• Magnetic stirrer

Procedure:

• In a conical flask, place equimolar amounts of the 2-aminobenzamide derivative (e.g., 0.8 mmol) and the aryl isothiocyanate derivative.

• Add deionized water (3 mL) to the flask.

• Place the flask in an ultrasonic water bath and irradiate at a controlled temperature (e.g., 80°C) for a specified time (e.g., 15-45 minutes), monitoring the reaction by TLC.[1]

• Upon completion, cool the reaction mixture.

• The solid product can be collected by filtration, washed with water, and dried. The original protocol suggests the product is often pure enough without recrystallization.[1]

Comparative Analysis of Green Synthesis Methods

To facilitate the selection of the most appropriate synthetic strategy, the following table summarizes the key features of the discussed green methods.

Feature	Catalyst-Free Conventional Heating	Microwave-Assisted	Ultrasound-Assisted
Solvent	Water	Water (or solvent-free)	Water
Catalyst	None required	None required	None required
Reaction Time	Hours (e.g., 2-16 h)[1]	Minutes (e.g., 10-30 min)	Minutes to hours (e.g., 15-45 min)[1]
Temperature	Moderate to high (e.g., 60-80°C)[1]	High (e.g., 100-120°C)	Moderate (e.g., 80°C)[1]
Yields	Good to excellent	Generally good to excellent	Good to excellent
Energy Input	Moderate	High (in short bursts)	Low to moderate
Equipment	Standard laboratory glassware	Microwave synthesizer	Ultrasonic bath
Scalability	Readily scalable	Can be challenging for large scale	Generally scalable
Advantages	Simplicity, low cost	Rapid synthesis, high efficiency	Mild conditions, good yields
Disadvantages	Longer reaction times	Specialized equipment needed	Reaction times can vary

Best Practices and Troubleshooting

• Starting Material Purity: Ensure the purity of the starting materials, as impurities can lead to side reactions and lower yields.

• Stirring: For heterogeneous reactions in water, efficient stirring is crucial to ensure good mixing and heat transfer.

• Temperature Control: In all methods, accurate temperature control is important. For microwave synthesis, use a synthesizer with a reliable temperature sensor. For ultrasound-assisted reactions, monitor the bath temperature.

• Product Isolation: In many cases, the 2-thioxo-4-quinazolinone products are sparingly soluble in cold water, allowing for easy isolation by filtration. If the product is soluble, extraction with an appropriate organic solvent may be necessary.

• Troubleshooting Low Yields: If yields are low, consider increasing the reaction time or temperature (within reasonable limits to avoid degradation). For microwave and ultrasound methods, optimizing the power output can also be beneficial. The choice of the specific amine or isothiocyanate can also significantly impact the reaction rate and yield.

Conclusion

The green synthesis of 2-thioxo-4-quinazolinones in water offers significant advantages over traditional methods, including reduced environmental impact, increased safety, and often simplified procedures. The choice between catalyst-free heating, microwave irradiation, or ultrasound assistance will depend on the specific requirements of the synthesis, available equipment, and the desired scale of the reaction. The protocols and data presented in this guide provide a solid foundation for researchers to explore and optimize these environmentally benign synthetic routes for the production of this important class of heterocyclic compounds.

References

• Azizian, J., et al. (2004b). A strategy to rapidly prepare novel polyheterocyclic compounds 10, 6-substituted quinazolino[4,3-b]quinazolin-8-ones, through fusing 2-(o-aminophenyl)-4(3H)-quinazolinone (9) with a range of ortho-esters under solvent-free MW conditions in the absence of organic or inorganic reagents. Tetrahedron, 60(13), 3013-3017.
• Al-Shamary, D. S., Al-Othman, Z. A., & Al-Alshaikh, M. A. (2014). Synthesis of Thioxoquinazolin-4(3H)-one Derivatives Under Microwave and Ultrasonic Irradiation with Classical Heating. Asian Journal of Chemistry, 26(20), 6569-6576.

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experimental setup for evaluating anticonvulsant activity of quinazolinones

Application Notes and Protocols for Evaluating the Anticonvulsant Activity of Quinazolinones

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the experimental setups for evaluating the anticonvulsant properties of quinazolinone derivatives. Quinazolinones are a class of bioactive heterocyclic compounds with a wide range of pharmacological activities, including potential applications in the central nervous system.[1][2] This guide outlines both in vivo and in vitro methodologies, offering a comprehensive approach to screening and characterizing these promising compounds.

I. Introduction: The Rationale for Quinazolinones as Anticonvulsants

Epilepsy is a prevalent neurological disorder characterized by recurrent seizures, affecting millions worldwide.[3] While numerous antiepileptic drugs (AEDs) are available, a significant portion of patients exhibit pharmacoresistance, highlighting the urgent need for novel therapeutic agents.[3][4] The quinazolinone scaffold has emerged as a promising framework in the design of new CNS-active drugs.[1] The diverse therapeutic potential of quinazolinone derivatives warrants a systematic evaluation of their anticonvulsant activity.[1][5]

II. In Vivo Evaluation of Anticonvulsant Activity

Whole-animal models are indispensable for the initial screening of potential anticonvulsant drugs as they provide insights into a compound's efficacy, bioavailability, and central nervous system penetration.[4][6] The two most widely used and validated acute seizure models are the Maximal Electroshock (MES) test and the Pentylenetetrazole (PTZ)-induced seizure test.[3][7][8] These models are predictive of clinical efficacy for different seizure types.[7][8]

A. Maximal Electroshock (MES) Seizure Model

The MES test is a well-established model for identifying compounds effective against generalized tonic-clonic seizures.[7][9] The model involves inducing a maximal seizure through electrical stimulation, with the primary endpoint being the abolition of the tonic hindlimb extension phase of the seizure.[4][10]

1. Animals:

• Male albino mice (20-25 g) or male Wistar rats (100-150 g) are commonly used.[10]

2. Apparatus:

• An electroconvulsiometer capable of delivering a constant current.

• Corneal or ear electrodes.

3. Procedure:

• Administer the quinazolinone test compound, vehicle control, and a positive control (e.g., Phenytoin) to different groups of animals.[9] The route of administration (e.g., intraperitoneal, oral) and the time between administration and the test should be standardized.

• At the time of peak effect of the drug, place the electrodes on the cornea (with a drop of saline for conductivity) or pinna of the ear.[11]

• Deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats for 0.2 seconds).[11]

• Observe the animal for the presence or absence of the tonic hindlimb extension. The abolition of this phase is considered protection.[10]

• Record various parameters such as tonic flexion, clonus, stupor, and mortality.[11]

4. Data Analysis:

• The anticonvulsant activity is expressed as the percentage of animals protected from the tonic hindlimb extension.

• The ED50 (the dose that protects 50% of the animals) can be calculated using probit analysis.

B. Pentylenetetrazole (PTZ)-Induced Seizure Model

The PTZ-induced seizure model is used to identify compounds that may be effective against myoclonic and absence seizures.[7][12] Pentylenetetrazole is a GABA-A receptor antagonist that, at convulsive doses, induces clonic and tonic-clonic seizures.[13][14]

1. Animals:

• Male albino mice (18-25 g) are typically used.

2. Procedure:

• Administer the quinazolinone test compound, vehicle, and a positive control (e.g., Diazepam) to different groups of animals.[12]

• After a predetermined pre-treatment time, administer a convulsive dose of PTZ (e.g., 85 mg/kg, subcutaneously or 50 mg/kg followed by 30 mg/kg intraperitoneally).[12][15][16] PTZ should be freshly dissolved in saline.[15]

• Immediately after PTZ administration, place the animal in an individual observation cage.[17]

• Observe the animals for 30 minutes and record the latency to the first seizure (clonic or tonic), the duration of seizures, and the incidence of mortality.[12]

• The absence of generalized clonic seizures during the observation period is considered protection.

3. Data Analysis:

• The primary endpoint is the percentage of animals protected from clonic seizures.

• The latency to the onset of seizures and the reduction in seizure duration are also important parameters.

• The ED50 can be determined as in the MES test.

Parameter	Maximal Electroshock (MES) Test	Pentylenetetrazole (PTZ) Test
Seizure Type Modeled	Generalized tonic-clonic	Myoclonic, absence
Inducing Agent	Electrical stimulation	Chemical (GABA-A antagonist)
Primary Endpoint	Abolition of tonic hindlimb extension	Absence of clonic seizures
Standard Drug	Phenytoin, Carbamazepine	Diazepam, Ethosuximide

III. In Vitro Mechanistic Studies

While in vivo models are crucial for assessing overall anticonvulsant activity, in vitro assays are essential for elucidating the underlying mechanisms of action.[3][6] These studies can help identify the molecular targets of quinazolinone derivatives and guide further drug development.

A. Modulation of GABAergic Neurotransmission

Enhancing the action of the inhibitory neurotransmitter GABA is a common mechanism for many anticonvulsant drugs.[14][18][19] The GABA-A receptor, a ligand-gated ion channel, is a key target.[18][20]

1. Preparation of Synaptic Membranes:

• Homogenize brain tissue (e.g., rat cortex or hippocampus) in a buffered sucrose solution.

• Centrifuge the homogenate at a low speed to remove nuclei and cell debris.

• Centrifuge the resulting supernatant at a high speed to pellet the crude synaptic membranes.

• Wash the pellet multiple times with buffer and resuspend in the assay buffer.

2. Binding Assay:

• Incubate the synaptic membranes with a radiolabeled ligand that binds to a specific site on the GABA-A receptor (e.g., [3H]flunitrazepam for the benzodiazepine site).

• Add varying concentrations of the quinazolinone test compound to compete with the radioligand for binding.

• After incubation, rapidly filter the mixture through glass fiber filters to separate bound and free radioligand.

• Wash the filters to remove non-specifically bound radioactivity.

• Measure the radioactivity retained on the filters using liquid scintillation counting.

3. Data Analysis:

• Calculate the specific binding by subtracting non-specific binding (determined in the presence of a high concentration of an unlabeled ligand) from the total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

B. Interaction with Voltage-Gated Sodium Channels

Voltage-gated sodium channels (VGSCs) are critical for the initiation and propagation of action potentials.[21][22] Many established anticonvulsants, such as phenytoin and carbamazepine, act by blocking these channels.[21][23][24]

1. Cell Culture:

• Use primary neuronal cultures or cell lines expressing specific VGSC subtypes (e.g., HEK-293 cells).

2. Patch-Clamp Recording:

• Use the whole-cell patch-clamp technique to record sodium currents from individual cells.

• Hold the cell at a negative membrane potential (e.g., -80 mV) and apply depolarizing voltage steps to activate the sodium channels.

• Record the resulting inward sodium currents in the absence and presence of the quinazolinone test compound.

• To assess use-dependent block, apply a train of depolarizing pulses at a high frequency.[25]

3. Data Analysis:

• Measure the peak amplitude of the sodium current before and after drug application to determine the extent of tonic block.

• Analyze the reduction in current amplitude during a train of pulses to quantify use-dependent block.

• Construct concentration-response curves to determine the IC50 for channel blockade.

IV. Neuroprotection Assays

Some quinazolinone derivatives have also been reported to possess neuroprotective effects.[26][27] Given that excessive neuronal firing during seizures can lead to neuronal damage, assessing the neuroprotective potential of these compounds is a valuable secondary evaluation.

1. Cell Culture and Treatment:

• Culture neuronal cells (e.g., SH-SY5Y) in appropriate media.[27]

• Induce neurotoxicity using an agent like glutamate or rotenone.[27][28]

• Treat the cells with different concentrations of the quinazolinone derivative either before or concurrently with the neurotoxin.

2. MTT Assay:

• After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to the cells.

• Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan product.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance of the solution using a microplate reader at a wavelength of ~570 nm.

3. Data Analysis:

• Express the cell viability as a percentage of the control (untreated) cells.

• Determine the concentration of the quinazolinone derivative that provides significant neuroprotection.

V. Conclusion

The systematic evaluation of quinazolinone derivatives using a combination of in vivo and in vitro models is crucial for identifying promising new anticonvulsant agents. The protocols outlined in this guide provide a robust framework for screening these compounds, elucidating their mechanisms of action, and assessing their potential for further development as novel therapies for epilepsy.

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• Al-Salem, H. S., et al. (2020). Synthesis, Modelling, and Anticonvulsant Studies of New Quinazolines Showing Three Highly Active Compounds with Low Toxicity and High Affinity to the GABA-A Receptor. Molecules, 25(11), 2585.
• Martínez Gil, A., et al. (2009). Use of quinazoline derivatives for neurodegenerative diseases. Recent Patents on CNS Drug Discovery, 4(2), 110-120.
• Löscher, W. (2009). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. Epilepsy Research, 85(1), 1-16.
• Kumar, D., et al. (2021). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. Molecules, 26(21), 6489.

• JoVE. (2018). PTZ-Induced Epilepsy Model in Mice. Retrieved from [Link]

• Afonso, C. M., et al. (2019). Synthesis of New Proteomimetic Quinazolinone Alkaloids and Evaluation of Their Neuroprotective and Antitumor Effects. Marine Drugs, 17(2), 99.

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Technical Notes & Optimization

Technical Support Center: Recrystallization of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the purification of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one via recrystallization. This document moves beyond a simple protocol to offer in-depth troubleshooting, frequently asked questions (FAQs), and the underlying scientific principles to empower users to overcome common experimental challenges.

The Foundation: Why Recrystallization Works

Recrystallization is a powerful purification technique predicated on the differential solubility of a compound and its impurities in a given solvent at varying temperatures. The ideal scenario involves a solvent that readily dissolves the target compound when hot but has poor solubility for it when cold. Conversely, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying behind in the mother liquor after the desired product crystallizes).

The process hinges on creating a supersaturated solution. By dissolving the crude solid in a minimal amount of boiling solvent and then allowing it to cool slowly, the solubility of the target compound decreases dramatically. This forces the compound out of the solution to form a structured, pure crystal lattice, effectively excluding the less abundant impurity molecules.

Frequently Asked Questions (FAQs): Solvent Selection

Proper solvent selection is the most critical factor for successful recrystallization. An inappropriate choice can lead to failed crystallization, low yield, or "oiling out."

Q1: What are the ideal properties of a recrystallization solvent for 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one?

A1: The ideal solvent should exhibit the following characteristics:

• High Solvating Power at High Temperatures: The compound should be very soluble in the boiling solvent to allow for complete dissolution.

• Low Solvating Power at Low Temperatures: The compound should be poorly soluble in the cold solvent to maximize crystal recovery.

• Favorable Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent it from melting in the hot solvent ("oiling out").

• Inertness: The solvent must not react with the compound.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the final crystals during drying.

• Impurity Solubility Profile: Impurities should ideally be either insoluble in the hot solvent or very soluble in the cold solvent.

Q2: Which solvents are commonly effective for quinazolinone derivatives?

A2: Based on literature for analogous 2-thioxo-quinazolinone structures, several solvents and solvent systems are proven to be effective. Ethanol is frequently cited as a successful single-solvent system for recrystallizing these types of heterocyclic compounds.[1][2][3] Mixtures containing ethyl acetate, such as petroleum ether/ethyl acetate or hexane/ethyl acetate, are also commonly employed, particularly when column chromatography is the preceding or alternative purification step.[4][5][6] For more polar compounds or in mixed-solvent systems, Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are often used as the "good" or highly-solubilizing solvent component.[1][7]

Q3: How do I perform an efficient small-scale solvent screen to find the best solvent?

A3: To avoid wasting your bulk product, perform a systematic screen in small test tubes:

• Place approximately 20-30 mg of your crude compound into several different test tubes.

• To each tube, add a different candidate solvent (e.g., ethanol, ethyl acetate, toluene, acetone, water) dropwise at room temperature. Note the solubility. A good candidate will not dissolve the compound well at this stage.

• Heat the tubes that showed poor room-temperature solubility in a hot water or sand bath. Continue adding the solvent dropwise until the solid just dissolves. Record the approximate volume.

• Allow the tubes to cool slowly to room temperature, then place them in an ice bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. The best solvent is the one that dissolved the compound completely when hot but yielded a large amount of crystalline solid upon cooling.

Table 1: Recommended Solvents for Initial Screening

Solvent System	Boiling Point (°C)	Rationale & Use Case	Common Issues
Ethanol (EtOH)	78	A versatile, polar protic solvent. Frequently successful for quinazolinones and analogs.[1][2][8]	May have moderate solubility even when cold, potentially reducing yield.
Ethyl Acetate (EtOAc)	77	Medium polarity solvent. Good for compounds that are too soluble in ethanol. Often used in a mixed system.	Can be too effective a solvent, requiring an anti-solvent.
EtOAc / Hexane	Variable	A powerful mixed-solvent system. Dissolve in minimal hot EtOAc, then add hot hexane until cloudy.	Prone to oiling out if cooled too quickly or if the initial concentration is too high.[9]
Ethanol / Water	Variable	Good for compounds that are highly soluble in pure ethanol. Dissolve in hot ethanol, add hot water until persistent cloudiness appears, then clarify with a drop of hot ethanol.	Requires careful addition of water to avoid premature precipitation.
Ethanol / Chloroform	Variable	A mixture reported for successful recrystallization of similar thioxoquinazolinone derivatives.[10]	Chloroform is a regulated solvent; handle with appropriate safety measures.

Detailed Experimental Protocol: Single-Solvent Recrystallization

This protocol outlines the standard procedure using a single solvent like ethanol, which is a common starting point for this class of compounds.[1][2]

• Dissolution: Place the crude 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one into an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol). Heat the mixture to a gentle boil on a hot plate while stirring. Continue adding small portions of hot solvent until the solid is completely dissolved. Causality: Using the absolute minimum volume of boiling solvent is crucial for creating a supersaturated solution upon cooling, which is necessary to maximize the yield.

• Decolorization (Optional): If the solution is highly colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the solution to boiling for a few minutes. Causality: The porous structure of activated charcoal adsorbs high-molecular-weight colored impurities.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated funnel and fluted filter paper to quickly filter the hot solution into a clean, pre-heated Erlenmeyer flask. Causality: Pre-heating the apparatus prevents premature crystallization of the product on the funnel or filter paper, which would decrease the yield.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Subsequently, place the flask in an ice-water bath to maximize crystal formation. Causality: Slow cooling promotes the formation of large, pure crystals by allowing the molecules to selectively deposit onto the growing crystal lattice, excluding impurities. Rapid cooling can trap impurities.[11]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent. Causality: The cold solvent washes away any residual mother liquor containing dissolved impurities without dissolving a significant amount of the product.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Caption: General workflow for the recrystallization process.

Troubleshooting Guide

Q4: My compound "oiled out" instead of forming crystals. What should I do?

A4: Oiling out occurs when the solution becomes supersaturated at a temperature above the compound's melting point, causing it to come out of solution as a liquid instead of a solid.

• Primary Cause: The boiling point of the solvent is too high, or the solution is too concentrated.

• Solution: Re-heat the solution until the oil fully redissolves. Add a small amount of additional hot solvent to decrease the saturation point.[11][12] Allow the solution to cool much more slowly. If the problem persists, consider a different solvent with a lower boiling point or a mixed-solvent system.

Q5: I've cooled the solution, but no crystals have formed. What went wrong?

A5: This is a common issue that typically indicates the solution is not sufficiently supersaturated.

• Possible Causes & Solutions:

  • Too much solvent was used: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration.[11] Allow it to cool again.

  • Crystallization is slow to initiate (nucleate): Try scratching the inside of the flask at the air-solvent interface with a glass rod.[12] The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding: If you have a small crystal of the pure product, add it to the solution to act as a "seed" for further crystallization.[12]

  • Cooling is insufficient: Ensure the flask is left in an ice-water bath for at least 20-30 minutes. For some compounds, a freezer may be required (ensure the solvent won't freeze).

Caption: Decision-making workflow for inducing crystallization.

Q6: My final product is still impure after recrystallization. What are my next steps?

A6: If impurities are still present (as determined by TLC, NMR, or melting point analysis), consider the following:

• Repeat the Recrystallization: A second recrystallization can often remove remaining impurities.

• Change the Solvent: The initial solvent may have a similar solubility profile for both your compound and a key impurity. Try a different solvent or solvent system from the screening table.

• Consider an Alternative Purification Method: If recrystallization is ineffective, the impurities may have very similar properties to your product. In this case, column chromatography is the recommended next step for achieving high purity.[13][14] Common eluent systems for quinazolinones include hexane/ethyl acetate or dichloromethane/methanol.[5][12]

Q7: My recovery yield is very low. How can I improve it?

A7: Low yield is a frustrating but solvable problem.

• Check Solvent Volume: The most common cause is using too much solvent during the dissolution step.[11] Ensure you are using the minimum amount required.

• Incomplete Precipitation: Make sure you are cooling the solution for a sufficient amount of time at a low enough temperature.

• Premature Crystallization: If you performed a hot filtration, your product may have crystallized on the filter paper. Ensure your apparatus is properly pre-heated.

• Washing Losses: Only wash the crystals with a minimal amount of ice-cold solvent. Using room temperature or warm solvent will dissolve some of your product.

• Second Crop: The mother liquor still contains some dissolved product. You can try to concentrate the mother liquor by boiling off some solvent to recover a second, though likely less pure, crop of crystals.

References

• Synthesis and Crystal Structure of 1-(3-Fluorophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one. MDPI. Available at: [Link]

• Synthesis, Structural Analysis, and Biological Evaluation of Thioxoquinazoline Derivatives as Phosphodiesterase 7 Inhibitors. PubMed Central. Available at: [Link]

• Synthesis of Thioxoquinazolin-4(3H)-one Derivatives Under Microwave and Ultrasonic Irradiation with Classical Heating. MDPI. Available at: [Link]

• Synthesis and Crystal Structure of 3-(4-Methoxyphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one. MDPI. Available at: [Link]

• Solvent free synthesis of some quinazolin-4(3H)-ones. ResearchGate. Available at: [Link]

• Design, synthesis, biological evaluation, and molecular docking study of thioxo-2,3-dihydroquinazolinone derivative as tyrosinase inhibitors. ResearchGate. Available at: [Link]

• 3-(4-Bromophenyl)quinazolin-4(3H)-one. National Center for Biotechnology Information. Available at: [Link]

• Quinazoline derivatives: synthesis and bioactivities. PubMed Central. Available at: [Link]

• How can I obtain good crystals of heterocyclic organic compounds? ResearchGate. Available at: [Link]

• Synthesis and reactions of some 3 aryl-2-thioxoquinazolin-4(3H)-ones. SciSpace. Available at: [Link]

• Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). Taylor & Francis Online. Available at: [Link]

• Tips & Tricks: Recrystallization. University of Rochester Department of Chemistry. Available at: [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential Antioxidant Agents—In Vitro Evaluation and Quantum Studies. MDPI. Available at: [Link]

• CRYSTALLINE FORMS OF QUINAZOLINE DERIVATIVES, PREPARATION, COMPOSITION AND USE THEREOF. WIPO Patentscope. Available at: [Link]

• Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. PubMed Central. Available at: [Link]

• Synthesis and Biological Evaluation of Some New 3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones and 3-Aryl-2-(benzylthio)quinazolin-4(3H)-ones as Antioxidants; COX-2, LDHA, α-Glucosidase and α-Amylase Inhibitors; and Anti-. MDPI. Available at: [Link]

• Crystal structure of 3-benzyl-2-[(E)-2-(furan-2-yl)ethenyl]-2,3-dihydroquinazolin-4(1H). ResearchGate. Available at: [Link]

• Synthesis and Analgesic Activity of 3-(3-methoxyphenyl)-2- methylsulfanyl-3Hquinazolin-4-one (4) and 3. Medires. Available at: [Link]

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Technical Support Center: Troubleshooting Failed Cyclization in Quinazolinone Synthesis

Welcome to the Technical Support Center for Quinazolinone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crucial cyclization step in quinazolinone synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot effectively and optimize your synthetic routes. This resource is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting guides to address specific issues you may encounter in your laboratory.

Section 1: Understanding the Cyclization Failure - First Principles

Before diving into specific troubleshooting protocols, it's crucial to understand the fundamental reasons why a cyclization reaction might fail. The formation of the quinazolinone ring, often via methods like the Niementowski reaction, involves a delicate interplay of nucleophilicity, electrophilicity, and reaction kinetics. Failure typically stems from one or more of the following core issues:

• Incomplete Formation of the Acyclic Intermediate: The initial acylation of the anthranilic acid derivative may be sluggish or incomplete.

• Failed Dehydration/Cyclization of the Intermediate: The key ring-closing step, which involves the elimination of a water molecule, may not proceed efficiently.

• Dominance of Side Reactions: Competing reaction pathways can consume starting materials and intermediates, leading to a complex mixture of byproducts.

• Degradation of Starting Materials or Product: Harsh reaction conditions can lead to the decomposition of sensitive functional groups.

This guide will provide a systematic approach to diagnose and resolve these issues.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My TLC analysis shows a significant amount of starting material remaining, even after prolonged reaction time. What are the likely causes and how can I address this?

This is a classic case of an incomplete reaction. The primary culprits are often suboptimal reaction conditions that do not provide sufficient energy to overcome the activation barrier of the initial acylation step.

Troubleshooting Protocol:

• Verify Reagent Purity and Stoichiometry:

  • Ensure your anthranilic acid derivative is pure and dry. Impurities can interfere with the reaction.

  • In reactions involving formamide, an excess is often used to drive the reaction to completion. A common molar ratio is 1 equivalent of anthranilic acid to 5 equivalents of formamide.[1]

• Optimize Reaction Temperature:

  • The optimal temperature for the Niementowski reaction is typically between 130-160°C.[1] Temperatures that are too low will result in a sluggish reaction, while excessively high temperatures can lead to degradation.

  • Actionable Advice: Gradually increase the reaction temperature in 10°C increments, monitoring the progress by TLC at each stage.

• Consider Catalysis:

  • Acid Catalysis: For certain substrates, the addition of a catalytic amount of a protic or Lewis acid can facilitate the initial acylation and subsequent cyclization. Phosphorous acid has been shown to be an effective catalyst in some cases.[1]

  • Base Catalysis: In other synthetic routes, a mild base may be necessary to deprotonate the amine or amide, increasing its nucleophilicity.[2]

Caption: The two key stages in quinazolinone synthesis and the focus of troubleshooting for stalled reactions.

FAQ 3: My reaction mixture is a complex mess with multiple spots on the TLC, and the yield of the desired product is very low. What are the common side reactions and how can I suppress them?

The formation of multiple byproducts is a common challenge, especially in high-temperature reactions. Understanding the potential side reactions is key to mitigating them.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Plausible Cause	Mitigation Strategy
Dimerization of Anthranilic Acid	High reaction temperatures.	Lower the reaction temperature and monitor for the formation of the desired product at the lower temperature. Consider using a microwave-assisted synthesis for better temperature control and shorter reaction times.
Self-Condensation of the Acylating Agent	Use of highly reactive acylating agents or strong bases.	Choose a milder acylating agent. If a base is required, use a non-nucleophilic base.
Formation of Benzoxazinone	In reactions using acyl chlorides and a dehydrating agent like acetic anhydride, the intermediate can cyclize to form a benzoxazinone instead of reacting with the amine.	[3] This intermediate can often be converted to the desired quinazolinone by subsequent treatment with the appropriate amine.
Decarboxylation of Anthranilic Acid	Very high reaction temperatures (>200°C).	Maintain the reaction temperature within the optimal range (130-160°C).

Analytical Approach to Byproduct Identification:

• LC-MS: This is a powerful tool for identifying the molecular weights of the various components in your reaction mixture, providing clues to their identities.

• Preparative TLC or Flash Chromatography: Isolate the major byproducts for structural elucidation by NMR.

FAQ 4: I am using a microwave-assisted protocol, but the reaction is still not proceeding to completion. What should I check?

Microwave synthesis offers rapid heating and can often improve yields and reduce reaction times. H[4]owever, it is not a panacea, and optimization is still required.

Troubleshooting Microwave-Assisted Synthesis:

• Solvent Choice: The choice of solvent is critical in microwave chemistry as it needs to efficiently absorb microwave energy. Polar solvents like DMF, DMSO, and ethanol are good choices.

• Power and Temperature Settings: Do not use the maximum power setting, as this can lead to localized overheating and degradation. Instead, use a temperature-controlled setting to maintain a steady reaction temperature.

• Vessel Sealing: Ensure the reaction vessel is properly sealed to maintain pressure, which can allow for heating the solvent above its boiling point, accelerating the reaction.

• Stirring: Efficient stirring is crucial to ensure even heating of the reaction mixture.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Monitoring Quinazolinone Synthesis by TLC

• Prepare the TLC plate: Draw a baseline in pencil approximately 1 cm from the bottom of a silica gel TLC plate.

• Spot the plate: Using a capillary tube, spot the starting material (anthranilic acid derivative), the co-reactant (e.g., formamide), and the reaction mixture on the baseline.

• Develop the plate: Place the TLC plate in a chamber containing an appropriate solvent system (e.g., a mixture of ethyl acetate and hexanes). The solvent level should be below the baseline.

• Visualize the spots: After the solvent front has reached near the top of the plate, remove it from the chamber and allow the solvent to evaporate. Visualize the spots under a UV lamp.

• Interpret the results: The disappearance of the starting material spot and the appearance of the product spot indicate the progress of the reaction. The presence of intermediate spots can guide further optimization.

Section 4: Safety Precautions

• High-Temperature Reactions: Always conduct high-temperature reactions in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses.

• Microwave Synthesis: Use only microwave reactors designed for chemical synthesis. Never use a domestic microwave oven. Ensure the reaction vessel is not filled more than two-thirds full to allow for pressure buildup.

References

• Li, Z., Dong, J., Chen, X., Li, Q., Zhou, Y., & Yin, S. F. (2015). A general and efficient phosphorous acid-catalyzed cyclocondensation of β-ketoesters with o-aminobenzamides provides 2-subsituted quinazolinones via selective C–C bond cleavage under metal- and oxidant-free conditions in excellent yields. The Journal of Organic Chemistry, 80(18), 9392-9400.
• Firoozi, S., & Fozooni, S. (2015). Synthesis and Antimicrobial Evaluation of Some New Quinazolinone Derivatives. Iranian Journal of Pharmaceutical Research, 14(4), 1157–1164.

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. Retrieved January 24, 2026, from [Link]

• Banu, H., & Singh, P. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 583.
• BenchChem. (2025). Technical Support Center: Synthesis of 4(3H)
• BenchChem. (2025).
• Wikipedia. (2023). Niementowski quinoline synthesis.
• Meftah, O. N., Ali, A., & Al-kaf, A. G. (2022). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. Universal Journal of Pharmaceutical Research, 7(3), 66-77.
• BenchChem. (2025). Application Note: Synthesis of 4(3H)
• Wikipedia. (2023). Niementowski quinazoline synthesis.
• Collet, J. W., van der Nol, E. A., Roose, T. R., Maes, B. U. W., El Ruijter, N., & Orru, R. V. A. (2020). Synthesis of Quinazolin-4-ones by Copper-Catalyzed Isocyanide Insertion. The Journal of Organic Chemistry, 85(11), 7378–7385.
• Al-Omar, M. A., & Amr, A. E. G. E. (2010). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Molecules, 15(8), 5764–5773.
• Sharma, A., Singh, J., & Sharma, A. (2024). Efficient reactions of α-keto acids with 2-aminobenzamides, 2-aminobenzenethiols, benzene-1,2-diamines, and 2-aminophenols provide quinazolinones, benzothiazoles, quinoxalinones, and benzoxazinones under catalyst-free conditions, using water as the solvent. The Journal of Organic Chemistry, 89(8), 5229–5238.
• Laha, J. K., & Maji, A. (2021). A Systematic Review of Synthetic and Anticancer and Antimicrobial Activity of Quinazoline/Quinazolin‐4‐one Analogues. ChemistrySelect, 6(32), 8235-8260.
• Crl. (2025). Rational design, synthesis, molecular docking, and preliminary cytotoxic evaluation of novel quinazolinone derivatives as potential EGFR inhibitors for lung cancer therapy.
• El-Sayed, W. M., & Al-Otaibi, A. M. (2020). Synthesis of Quinazoline and Quinazolinone Derivatives.
• BenchChem. (2025). Navigating the Synthesis of 2-Acetyl-4(3H)-quinazolinone: A Technical Support Guide for Scale-Up.

• WSU Chemistry. (n.d.). Monitoring Reactions by TLC. Retrieved January 24, 2026, from [Link]

• Lundgren, R. J., & Stradiotto, M. (2012). Microwave Assisted Organic Synthesis.
• Popowycz, F., & Joseph, B. (2012). Microwave Assisted Organic Synthesis.
• Kappe, C. O., & Stadler, A. (2005). Microwaves in Organic and Medicinal Chemistry.
• Hayes, B. L. (2002).
• Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.

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Technical Support Center: Catalyst Selection for Efficient Synthesis of 3-Substituted 2-Thioxo-Quinazolinones

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 3-substituted 2-thioxo-quinazolinones. This document is designed for researchers, medicinal chemists, and drug development professionals. Here, we move beyond simple protocols to address the fundamental question of why certain catalysts and conditions are chosen, providing a framework for rational catalyst selection and robust troubleshooting for common experimental hurdles.

Core Topic: Rational Catalyst Selection

The efficiency of 2-thioxo-quinazolinone synthesis is critically dependent on the choice of catalyst, which governs reaction rate, yield, and purity. The primary synthetic route involves a one-pot condensation of an anthranilic acid, a primary amine, and a sulfur source, most commonly carbon disulfide (CS₂).

Question: How do I select the optimal catalyst system for my synthesis of 3-substituted 2-thioxo-quinazolinones?

Answer: Selecting the right catalyst is not a one-size-fits-all decision. It requires an analysis of your starting materials (substrates), desired reaction efficiency, and tolerance for specific reaction conditions. The choice primarily breaks down into metal-catalyzed versus metal-free (organocatalytic) systems.

The decision-making process can be visualized as follows:

Caption: Catalyst selection workflow for 2-thioxo-quinazolinone synthesis.

1. Base-Catalyzed (Metal-Free) Approach

This is the most direct and traditional method for synthesizing the 2-thioxo scaffold. It involves the reaction of an anthranilic acid, a primary amine, and carbon disulfide, typically promoted by a strong base like potassium hydroxide (KOH).[1][2]

• Mechanism: The base deprotonates the anthranilic acid, increasing its nucleophilicity. The amine then reacts with carbon disulfide to form a dithiocarbamate intermediate. This intermediate subsequently undergoes cyclization with the activated anthranilic acid, followed by dehydration to yield the final product.

• Expertise & Experience: This method is highly effective for simple, unhindered aromatic and aliphatic amines. Its primary advantage is operational simplicity and cost-effectiveness. However, it is sensitive to the nucleophilicity of the amine. Weakly nucleophilic amines, such as 4-nitroaniline, may fail to react efficiently and can lead to the formation of side products.[2]

• Best For: High-yield synthesis with reactive primary amines where cost and simplicity are priorities.

2. Transition Metal Catalysis (e.g., Copper, Palladium)

For more challenging substrates or alternative synthetic routes, transition metal catalysts offer a powerful solution. While less common for the direct CS₂ route, they are crucial for analogous syntheses of the broader quinazolinone family, and the principles apply.[3][4][5]

• Mechanism: Copper catalysts, for instance, excel at facilitating Ullmann-type C-N coupling reactions.[3] In a hypothetical route starting from a 2-halobenzamide and a thiourea derivative, a copper catalyst would activate the C-X bond for nucleophilic attack by the nitrogen atom, promoting the key cyclization step. Palladium catalysts are renowned for cross-coupling reactions and can be employed in multi-component syntheses to construct the quinazolinone core.[3]

• Expertise & Experience: Metal catalysis significantly expands the substrate scope, allowing for the use of less reactive starting materials. However, these reactions can be sensitive to air and moisture, may require inert atmospheres, and are prone to catalyst deactivation.[6] The cost of the catalyst and ligands is also a consideration.

• Best For: Broadening substrate scope, multi-component reactions, and cases where base-catalyzed methods fail.

Catalyst System Comparison

Catalyst System	Typical Examples	Advantages	Disadvantages	Best Suited For
Base-Catalyzed	KOH, NaOH	Cost-effective, simple one-pot procedure, high yields with suitable substrates.[1][2]	Limited scope (fails with weakly nucleophilic amines), potential for side products.[2]	Scale-up, process chemistry, synthesis with reactive amines.
Copper-Catalyzed	CuI, Cu₂O, Cu(OAc)₂	Excellent for C-N bond formation, broad substrate scope, can be used in heterogeneous systems.[4][7]	Higher cost, potential for metal contamination in the product, may require ligands.	Difficult couplings, synthesis of diverse libraries.
Palladium-Catalyzed	Pd(OAc)₂, PdCl₂	Highly versatile for cross-coupling, well-understood mechanisms.[3]	Expensive, sensitive to air/impurities, requires careful optimization.	Multi-component reactions, complex molecule synthesis.
Other Metal/Green	Mn, Co, Nanocatalysts	Earth-abundant metals, potential for greener conditions, catalyst recyclability.[4][8]	Newer methodologies, may require specific ligands or supports.	Sustainable chemistry initiatives, specialized applications.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments, providing a logical path from problem to solution.

Caption: A systematic workflow for troubleshooting synthesis issues.

FAQ 1: My reaction yield is very low or I'm only recovering starting material. What's wrong?

Answer: This is a common issue that points to problems with reactivity or reaction conditions.

• Possible Cause A: Inappropriate Base/Catalyst Activity. In the classic KOH-promoted synthesis, the base is crucial. Ensure you are using a fresh, high-purity base. For metal-catalyzed reactions, catalyst deactivation is a known problem.[6]

  • Solution:

    • Verify Base: Use freshly opened or properly stored KOH/NaOH.

    • Check Catalyst: For metal catalysts, use a fresh batch or one from a reliable source. Consider a slight increase in catalyst loading.

    • Solvent Purity: Ensure solvents are anhydrous, as water can interfere with many catalytic cycles and base activity.

• Possible Cause B: Poor Substrate Reactivity. The electronic nature of your starting materials is paramount. An electron-withdrawing group on the primary amine (e.g., a nitro group) significantly reduces its nucleophilicity, making the initial formation of the dithiocarbamate intermediate with CS₂ very slow or unfavorable under standard basic conditions.[2]

  • Solution:

    • Harsher Conditions: Increase the reaction temperature or prolong the reaction time.

    • Switch Catalyst System: If a strong base is insufficient, this is a prime scenario to switch to a transition-metal-catalyzed approach that can handle less reactive substrates.

FAQ 2: My reaction is messy. TLC and NMR show multiple spots/peaks, and purification is a nightmare. How can I improve selectivity?

Answer: The formation of multiple products indicates side reactions are competing with your desired pathway.

• Possible Cause A: Formation of Benzo-3,1-thiazine-2,4(1H)-dithione. This specific side product is a known issue in the one-pot synthesis when using weakly nucleophilic amines.[2] It arises from the direct reaction of anthranilic acid with two equivalents of carbon disulfide, bypassing the desired reaction with the amine.

  • Solution:

    • Confirm Structure: Use mass spectrometry and NMR to confirm the presence of this byproduct.

    • Change Amine: The most direct solution is to use a more nucleophilic amine.

    • Modify Reaction: If the amine cannot be changed, consider a two-step process where the isothiocyanate is pre-formed before reacting with the anthranilic acid, though this sacrifices the convenience of the one-pot method.

• Possible Cause B: Incomplete Cyclization. You may be isolating acyclic intermediates, such as the N-acylanthranilamide or dithiocarbamate adducts.[6] This often happens if the final dehydration/cyclization step is not driven to completion.

  • Solution:

    • Increase Temperature/Time: Ensure the reaction is heated sufficiently for an adequate duration to overcome the activation energy of the cyclization step.

    • Use a Dehydrating Agent: In some syntheses, adding a dehydrating agent or using a solvent that allows for azeotropic removal of water (e.g., toluene with a Dean-Stark trap) can drive the reaction to completion.

FAQ 3: Can you provide a reliable starting protocol for the base-catalyzed synthesis?

Answer: Absolutely. The following is a robust, field-proven protocol adapted from established literature for the synthesis of 3-aryl-2-thioxoquinazolin-4(3H)-ones.[1][2]

Experimental Protocol: One-Pot Synthesis of 3-Aryl-2-thioxoquinazolin-4(3H)-ones

Disclaimer: This protocol is for informational purposes only. All lab work should be conducted with appropriate safety measures, including personal protective equipment (PPE) and use of a fume hood.

• Materials:

  • Anthranilic acid (10 mmol, 1 eq.)

  • Substituted primary amine (10 mmol, 1 eq.)

  • Carbon disulfide (CS₂) (15 mmol, 1.5 eq.)

  • Potassium hydroxide (KOH) (20 mmol, 2 eq.)

  • Methanol (50 mL)

  • Concentrated HCl

  • 10% KOH solution

• Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve potassium hydroxide (20 mmol) in methanol (50 mL).

  • Addition of Reagents: To the stirred basic solution, add the anthranilic acid (10 mmol) and the primary amine (10 mmol). Allow the mixture to stir for 10-15 minutes at room temperature.

  • Addition of CS₂: Carefully add carbon disulfide (15 mmol) to the mixture. Caution: CS₂ is highly volatile and flammable. Perform this step in a well-ventilated fume hood.

  • Reflux: Heat the reaction mixture to reflux and maintain for 3-5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the resulting solid and wash it with a small amount of cold methanol.

  • Purification: Dissolve the crude solid in a 10% aqueous KOH solution. Filter the solution to remove any insoluble impurities.

  • Precipitation: Cool the filtrate in an ice bath and acidify by slowly adding concentrated HCl with vigorous stirring until the pH is acidic and precipitation is complete.

  • Isolation: Filter the precipitated solid product, wash thoroughly with cold water until the washings are neutral, and dry under vacuum to yield the pure 3-substituted 2-thioxo-quinazolinone.

References

• Synthesis of quinazolinones. Organic Chemistry Portal. [Link]

• Quinazoline derivatives: synthesis and bioactivities. Archiv der Pharmazie, 2017. [Link]

• Quinazolinones, the Winning Horse in Drug Discovery. Molecules, 2023. [Link]

• Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Molecules, 2022. [Link]

• Quinazoline synthesis. Organic Chemistry Portal. [Link]

• Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 2022. [Link]

• Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Frontiers in Chemistry, 2022. [Link]

• Synthesis and reactions of some 3 aryl-2-thioxoquinazolin-4(3H)-ones. Indian Journal of Chemistry - Section B, 2000. [Link]

• Synthesis of 3‐substituted 2‐thioxo‐2,3‐dihydroquinazolin −4(1H)‐one derivatives. ResearchGate. [Link]

• Novel one-pot procedure for the preparation of 3-substituted 2-thioxo-4(3H)-quinazolinones. Journal of the Chemical Society, Perkin Transactions 1, 1997. [Link]

• Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 2022. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Transition-metal-catalyzed synthesis of quinazolines: A review [frontiersin.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Quinazolinone synthesis [organic-chemistry.org]
• 8. Transition-metal-catalyzed synthesis of quinazolines: A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isothiocyanate Reaction Troubleshooting

Welcome to the technical support center for isothiocyanate (ITC) chemistry. This guide is designed for researchers, scientists, and drug development professionals who utilize isothiocyanates in their synthetic workflows. As a Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the challenges you may face. This resource is structured as a series of troubleshooting guides and frequently asked questions to directly address common issues in the laboratory, focusing on the critical goal of minimizing side product formation to maximize the yield and purity of your target compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: What are the primary side reactions I should be aware of when working with isothiocyanates?

The high electrophilicity of the central carbon atom in the isothiocyanate group (R-N=C=S) is key to its synthetic utility, but also the source of its promiscuity.[1] Understanding the common side reactions is the first step toward prevention.

• Hydrolysis: This is the most common side reaction. In the presence of water, the isothiocyanate group can be hydrolyzed to form an unstable thiocarbamic acid intermediate, which rapidly decomposes to yield a primary amine and carbonyl sulfide (COS).[2][3] This not only consumes your starting material but introduces a new amine nucleophile into the reaction, potentially leading to the formation of unwanted symmetrical thioureas.

• Reaction with Competing Nucleophiles: Isothiocyanates react readily with various nucleophiles. If your substrate contains other nucleophilic groups, such as thiols (-SH) or hydroxyls (-OH), they can compete with the target amine. Thiol groups, in particular, are often more nucleophilic than amines at neutral or slightly acidic pH and will react to form dithiocarbamate adducts.[4][5]

• Double Addition/Byproduct Formation: If the amine generated from hydrolysis reacts with another molecule of your starting isothiocyanate, it will form a symmetrical N,N'-disubstituted thiourea, which can be a difficult impurity to remove from your desired unsymmetrical product.

Below is a diagram illustrating the desired pathway versus the major hydrolytic side reaction.

Caption: Desired vs. side reaction pathways for isothiocyanates.

Question 2: My reaction with an amine is sluggish or incomplete. What factors should I investigate?

Several factors can impede the desired thiourea formation. A systematic approach to troubleshooting is often most effective.

• Nucleophilicity of the Amine: The reaction rate is highly dependent on the nucleophilicity of the amine.

  • Alkylamines are generally strong nucleophiles and react readily, often at room temperature.[6]

  • Arylamines (anilines) are significantly less nucleophilic due to the delocalization of the nitrogen lone pair into the aromatic ring. These reactions often require heat or longer reaction times.[6] Electron-withdrawing groups on the aromatic ring will further decrease nucleophilicity, while electron-donating groups will increase it.

• Steric Hindrance: Bulky substituents near the amine or on the isothiocyanate can sterically hinder the approach of the nucleophile to the electrophilic carbon, slowing the reaction.

• Solvent Choice: The solvent plays a critical role. While polar solvents can help solubilize reagents, protic solvents (like ethanol or methanol) can compete as nucleophiles. Aprotic solvents are generally preferred (see Question 4).

• pH of the Medium: The amine must be in its deprotonated, neutral state to be nucleophilic. If the reaction medium is too acidic, the amine will be protonated (R-NH3+), rendering it non-nucleophilic and halting the reaction.

Caption: Troubleshooting workflow for slow isothiocyanate reactions.

Question 3: How does pH specifically affect selectivity and side reactions?

Controlling the pH is arguably one of the most critical parameters for achieving a clean reaction, especially in bioconjugation or when working with multifunctional molecules.

The key is the competition between different nucleophiles present in the reaction. The nucleophilicity of amines and thiols is highly pH-dependent.

• Acidic Conditions (pH < 7): Most amines (pKa ~9-11) will be protonated and non-nucleophilic. Thiols (pKa ~8-9) are also largely protonated but can still exhibit some reactivity. Hydrolysis of the isothiocyanate itself is generally slower but can still occur.[2]

• Neutral to Mildly Basic Conditions (pH 7-9): This is often the "danger zone" for selectivity. A significant portion of thiols will be deprotonated to the highly nucleophilic thiolate anion (RS-), while a smaller but still reactive portion of amines will be in their neutral form. In this range, reaction with thiols to form dithiocarbamates often outcompetes reaction with amines.[4]

• Basic Conditions (pH 9-11): Most amines are now in their deprotonated, nucleophilic state, making the desired reaction with the isothiocyanate favorable.[4] However, as the concentration of hydroxide ions (OH-) increases, the rate of isothiocyanate hydrolysis also increases significantly.[7] A pH of 9-10 is often a good compromise.

pH Range	Primary Amine (R-NH2)	Thiol (R-SH)	Water/Hydroxide (H2O/OH-)	Recommended Action
< 6	Protonated (R-NH3+)Non-nucleophilic	Protonated (R-SH)Low reactivity	Low OH- conc.Slow hydrolysis	Not recommended for amine reactions.
7 - 8.5	Partially deprotonatedModerately reactive	Deprotonated (RS-)Highly reactive	Moderate OH- conc.Moderate hydrolysis	High risk of thiol side reaction. Avoid if thiols are present.
9 - 10.5	Deprotonated (R-NH2)Highly reactive	Deprotonated (RS-)Highly reactive	Increased OH- conc.Faster hydrolysis	Optimal range for favoring amine reaction over hydrolysis.[4]
> 11	Deprotonated (R-NH2)Highly reactive	Deprotonated (RS-)Highly reactive	High OH- conc.Rapid hydrolysis	High risk of isothiocyanate degradation.[7]

Question 4: What is the ideal solvent for my reaction, and why?

The choice of solvent directly impacts reaction rate and the prevalence of side reactions, primarily hydrolysis.

Core Principle: The ideal solvent should fully dissolve your reactants while being as non-reactive (non-nucleophilic) as possible.

Solvent Class	Examples	Advantages	Disadvantages & Causality
Aprotic Polar	DMF, DMSO, Acetonitrile (MeCN), THF	Excellent solvating power for many organic molecules. Non-nucleophilic, minimizing competition with the amine.	Can be difficult to remove under vacuum. Must be anhydrous to prevent hydrolysis.
Aprotic Nonpolar	Dichloromethane (DCM), Chloroform	Easy to remove. Good for less polar reactants. Non-nucleophilic.	Limited solvating power for polar or charged species (e.g., amine salts).
Protic Polar	Water, Ethanol, Methanol	Good solvating power for polar/ionic compounds.	High risk of side reactions. These solvents are nucleophiles and will compete with the amine, leading to hydrolysis (water) or urethane-like byproducts (alcohols).[8]
"On-Water"	Biphasic (e.g., Water/EtOAc)	Can sometimes accelerate reactions. Easy product isolation via filtration.	Not universally applicable. Can still lead to hydrolysis at the interface. May require specific catalysts.[9]

Recommendation: For most applications, anhydrous, polar aprotic solvents like DMF or acetonitrile are the first choice. If your amine is provided as a salt (e.g., hydrochloride), you must first neutralize it with a non-nucleophilic base (like triethylamine or DIPEA) before adding the isothiocyanate.

Validated Experimental Protocols

Protocol 1: General Procedure for Minimizing Side Products in Thiourea Synthesis

This protocol incorporates best practices to mitigate the common side reactions discussed above. It is designed as a self-validating system where each step is justified by its chemical principle.

Objective: To synthesize an N-aryl, N'-alkyl thiourea with high purity.

Reagents & Equipment:

• Aryl amine (1.0 eq)

• Alkyl isothiocyanate (1.05 eq)

• Anhydrous Acetonitrile (MeCN)

• Triethylamine (TEA), if starting with an amine salt

• Nitrogen or Argon gas supply

• Oven-dried glassware

• Magnetic stirrer and stir bar

Step-by-Step Methodology:

• Preparation (The "Why"): Assemble the reaction vessel (e.g., a round-bottom flask) from oven-dried glassware. This minimizes adsorbed water on the glass surfaces, the primary contaminant for the hydrolysis side reaction.

• Inert Atmosphere (The "Why"): Purge the vessel with an inert gas (Nitrogen or Argon) for 5-10 minutes. This displaces atmospheric moisture, further protecting the highly sensitive isothiocyanate from hydrolysis.

• Reagent Addition (The "Why"): a. Dissolve the aryl amine (1.0 eq) in anhydrous acetonitrile under the inert atmosphere. b. If using an amine salt: Add 1.1 equivalents of triethylamine to deprotonate the amine to its active, nucleophilic form. Stir for 5 minutes. c. Slowly add the alkyl isothiocyanate (1.05 eq) dropwise to the stirred solution at room temperature. A slight excess of the isothiocyanate ensures the complete consumption of the more valuable amine, but a large excess should be avoided to simplify purification.

• Reaction Monitoring (The "Why"): Allow the reaction to stir at room temperature. The progress should be monitored every 1-2 hours using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or LC-MS. This prevents running the reaction for an unnecessarily long time, which can allow slow side reactions to become more prominent. For less reactive amines, gentle heating (40-50°C) may be required.[6]

• Workup & Purification (The "Why"): a. Once the reaction is complete (as determined by monitoring), concentrate the solvent under reduced pressure. b. The crude product can often be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by flash column chromatography on silica gel. The choice of method depends on the physical properties of the target thiourea and the impurities.

References

• Isocyanate - Wikipedia. Wikipedia. [Link]

• Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. ResearchGate. [Link]

• Synthesis of new thiourea derivatives and study of its activity as anticancer agents molecular docking study. ResearchGate. [Link]

• A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. PMC - NIH. [Link]

• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances (RSC Publishing). [Link]

• Preparation of thioureas from isothiocyanates and amines or ammonia. ResearchGate. [Link]

• Thiourea synthesis by thioacylation. Organic Chemistry Portal. [Link]

• How anyone have experience with reacting amines with phenyl isothiocyanate? Reddit. [Link]

• Mechanochemical synthesis of thioureas, ureas and guanidines. PMC - PubMed Central. [Link]

• The kinetics and mechanism of the hydrolysis of p-nitrophenyl isothiocyanate promoted by soft metal ions. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. RSC Publishing. [Link]

• Physiological relevance of covalent protein modification by dietary isothiocyanates. PMC. [Link]

Sources

• 1. Physiological relevance of covalent protein modification by dietary isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. The kinetics and mechanism of the hydrolysis of p-nitrophenyl isothiocyanate promoted by soft metal ions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 6. reddit.com [reddit.com]
• 7. A general and facile one-pot process of isothiocyanates from amines under aqueous conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isocyanate - Wikipedia [en.wikipedia.org]
• 9. Thiourea synthesis by thioacylation [organic-chemistry.org]

Technical Support Center: Navigating False Positives in Quinazolinone High-Throughput Screening

Welcome to the technical support center for researchers engaged in high-throughput screening (HTS) of quinazolinone-based compound libraries. Quinazolinones are a privileged scaffold in drug discovery, demonstrating a wide array of biological activities.[1][2] However, their journey from an HTS "hit" to a validated lead is often complicated by a high incidence of false positives. These misleading results can consume significant time and resources, derailing promising discovery campaigns.[3]

This guide is designed to provide you, our fellow scientists, with the field-proven insights and practical troubleshooting protocols necessary to identify, understand, and eliminate these artifacts with confidence. We will move beyond simple checklists to explain the causality behind experimental observations and provide self-validating workflows to ensure the integrity of your results.

Section 1: Frequently Asked Questions - Understanding the Enemy

This section addresses the fundamental questions surrounding false positives in the context of quinazolinone screening.

Q1: What exactly is a "false positive" in HTS?

A false positive, or an "assay artifact," is a compound that appears to be active in a primary screen but does not exert its effect through the intended mechanism of specific, reversible binding to the biological target.[4] Instead, its apparent activity stems from interference with the assay system itself.[5] This is a critical distinction, as such compounds are non-progressible and will fail in downstream validation.

Q2: Why are quinazolinone screens particularly susceptible to false positives?

While not unique to this scaffold, certain chemical properties inherent to diverse quinazolinone libraries can increase the risk of artifacts:

• Structural Complexity and Reactivity: The fused heterocyclic ring system of quinazolines is highly reactive towards certain reagents, which can lead to covalent modification of target proteins or assay components.[6]

• Physicochemical Properties: Depending on their substitution patterns, quinazolinones can exhibit poor solubility, leading to aggregation, or possess intrinsic fluorescence or color, which directly interferes with optical assay readouts.[7][8]

• Pan-Assay Interference Compound (PAINS) Substructures: While the core quinazolinone structure is not a PAINS motif itself, decorative functionalities often added during library synthesis can fall into known PAINS categories, which are notorious for non-specific activity.[9][10]

Q3: What are the most common mechanisms of assay interference I should be aware of?

From an application scientist's perspective, false positives are not random events. They are caused by predictable physicochemical phenomena. Understanding these mechanisms is the first step toward diagnosing and solving the problem.

Mechanism of Interference	Description	Consequence in Assay
Compound Aggregation	At concentrations above a critical threshold, compounds with poor solubility form colloidal aggregates. These particles can sequester and denature the target protein, leading to non-specific inhibition.[11] This is one of the most frequent causes of false positives in HTS.	Appears as inhibition, but the effect is sensitive to detergents and protein concentration. Often shows a steep dose-response curve.[12]
Chemical Reactivity	The compound, an impurity, or a degradation product covalently modifies the target protein or other assay components (e.g., reporter enzymes). Quinazolinones can sometimes be oxidized to reactive quinoid-like species.[6][13]	Can result in irreversible inhibition. The effect may increase with pre-incubation time.
Redox Cycling	The compound undergoes repeated oxidation and reduction, generating reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂).[14] ROS can damage proteins or interfere with assay reagents, particularly those sensitive to redox state (e.g., assays using DTT).	Can appear as either inhibition or activation, depending on the assay components' sensitivity to oxidation.[15]
Assay Technology Interference	The compound directly interferes with the detection method. This includes autofluorescence, light scattering, or absorbance in optical assays, or direct inhibition of a reporter enzyme (e.g., luciferase).[5]	Signal appears independent of the biological target's activity. The effect is often seen in "no-enzyme" or "product-spiked" control experiments.[16]
Impurities	The activity observed is not from the parent compound but from a highly active impurity, which can include residual metals (like zinc) from synthesis or organic byproducts.[3][17]	The re-synthesized or re-purified compound is inactive, while the original screening sample remains active.[13]

Section 2: Troubleshooting Guide - My Quinazolinone Hit Looks Suspicious, What Now?

You've identified a hit from your primary screen, but the dose-response curve looks unusual or the structure raises red flags. This guide provides a logical workflow to triage suspicious hits.

Workflow for Triaging Suspicious Hits

Caption: A step-by-step workflow for triaging HTS hits.

Q4: My hit is inactive upon re-testing with a freshly purchased powder. What happened?

This is a common and fortunate outcome, as it quickly eliminates a false positive. The most likely causes are:

• Active Impurity: The original screening sample contained a highly potent impurity that was responsible for the activity.[3]

• Compound Degradation: The compound may have degraded during storage into an active species. Conversely, an initially active compound could degrade into an inactive one.

• Incorrect Compound: The sample in the screening plate was not the compound it was labeled as.

Action: Discard this hit. Always confirm activity from a freshly sourced, purity-verified solid sample before committing further resources.[18]

Q5: How can I quickly test for compound aggregation?

Aggregation is a concentration-dependent phenomenon that is highly sensitive to the presence of non-ionic detergents.[11]

• The Detergent Test: Re-run your dose-response curve in the presence of 0.01% to 0.1% Triton X-100 or Tween-80. If the compound is an aggregator, you will typically see a significant rightward shift in the IC₅₀ or a complete loss of activity.[16] This is because the detergent micelles disrupt the formation of the compound aggregates.

• Dynamic Light Scattering (DLS): For a more direct biophysical confirmation, DLS can be used to detect the formation of sub-micron particles when the compound is added to the assay buffer at screening concentrations.[19]

Q6: My compound's activity increases the longer I pre-incubate it with the enzyme. Is this a red flag?

Yes, this is a major red flag and strongly suggests time-dependent inhibition, often caused by covalent modification or a slow-onset mechanism.[20] Quinazolinones can be susceptible to oxidation, forming reactive species that can covalently bind to nucleophilic residues (like cysteine) on the target protein.[6][13]

Action:

• Time-Dependence Assay: Measure inhibition at several pre-incubation time points (e.g., 0, 15, 30, 60 minutes) before initiating the reaction. A progressive increase in potency points toward irreversible or slow-binding behavior.

• "Jump-Dilution" Experiment: Incubate the enzyme with a high concentration of the compound, then dilute the mixture significantly to reduce the free compound concentration. If the inhibition persists after dilution, it is likely irreversible.

Q7: How do I check for interference with the assay detection system?

This is crucial for any assay, especially those relying on fluorescence, absorbance, or a reporter enzyme.

Action: Run two simple control experiments:

• No-Enzyme Control: Run the assay with your compound but without the primary target enzyme/protein. An active result indicates direct interference with the detection reagents.

• Product-Spiked Control: If your assay measures the formation of a product, run the reaction to completion first, then add your compound along with the detection reagents.[16] Inhibition in this context means the compound is interfering with the detection of the product, not the enzyme that produces it.

Section 3: Advanced Validation Protocols & Data Interpretation

Once a hit has passed the initial troubleshooting checks, more rigorous validation is required to confirm it is a genuine, tractable lead.

Protocol 1: Orthogonal Assay Confirmation

An orthogonal assay is one that measures the same biological endpoint but uses a different detection technology.[18] This is one of the most powerful methods for eliminating technology-specific artifacts.

Principle: A true hit should be active regardless of the detection method, whereas a false positive that interferes with a specific technology (e.g., fluorescence) will be inactive in an orthogonal assay (e.g., a label-free mass spectrometry assay).

Step-by-Step Methodology:

• Select an Orthogonal Method: Choose an assay with a fundamentally different readout.

  • Primary Assay: Fluorescence Polarization -> Orthogonal Assay: AlphaLISA, TR-FRET, or Mass Spectrometry.

  • Primary Assay: Luciferase-based reporter -> Orthogonal Assay: qPCR to measure mRNA levels of the reporter gene.

• Re-screen Hits: Test your confirmed hits in the orthogonal assay in full dose-response.

• Analyze Data: A true hit should display a comparable potency (typically within a 5-10 fold range) in both assays. A significant discrepancy or complete lack of activity in the orthogonal assay strongly suggests the original hit was an artifact.

Mechanisms of Assay Interference

Caption: Common mechanisms of assay interference by false positives.

Protocol 2: Biophysical Hit Validation

Ultimately, a drug works by binding to its target. Biophysical methods provide label-free, direct evidence of this binding event, offering the highest level of validation and weeding out compounds that modulate the target via an indirect mechanism.[21][22]

Biophysical Method	Principle	Key Information Provided	When to Use
Surface Plasmon Resonance (SPR)	Measures changes in refractive index on a sensor chip when the compound flows over the immobilized target protein.	Confirms direct binding, provides binding affinity (Kᴅ) and kinetics (on/off rates).	Gold standard for validating hits. Requires purified, stable protein that can be immobilized.[19]
Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay	Monitors the thermal unfolding of a protein in the presence of a compound. Ligand binding typically stabilizes the protein, increasing its melting temperature (Tₘ).	Confirms direct binding. Provides a relative measure of binding affinity.	A rapid, medium-throughput method. Excellent for initial biophysical validation.[19][23]
Nuclear Magnetic Resonance (NMR)	Measures changes in the NMR spectrum of the target protein upon compound binding.	Confirms direct binding, can map the binding site on the protein.	Provides high-resolution structural information but is lower throughput and requires larger amounts of protein.[24]

Interpreting the Data: A compound that shows a clear binding signal in a biophysical assay is a highly validated hit. A compound that is active in a biochemical or cell-based assay but shows no direct binding is likely an artifact or acts through an indirect mechanism that needs further investigation.

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• BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. [Link]

• Baell, J. B. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology. [Link]

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• van der Lelij, F. E., et al. (1990). The redox-cycling assay is not suited for the detection of pyrroloquinoline quinone in biological samples. Analytical Biochemistry. [Link]

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• Huth, J. R., et al. (2005). ALARM NMR: A Rapid and Robust Experimental Method To Detect Reactive False Positives in Biochemical Screens. ResearchGate. [Link]

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• Singh, T., & Sharma, P. (2025). Recent advances in quinazolinone derivatives: structure, design and therapeutic potential. Molecular Diversity. [Link]

• Alves, V. M., et al. (2015). Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Journal of Chemical and Pharmaceutical Research. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Anticancer Activity of Novel Quinazolinone Derivatives In Vitro

Introduction

Quinazolinone and its derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities.[1] Notably, their potential as anticancer agents has been a major focus of research, with several derivatives demonstrating promising efficacy against various cancer types, including breast, lung, and pancreatic cancers.[2] The anticancer mechanisms of quinazolinone derivatives are diverse and include the inhibition of key enzymes involved in cell proliferation and survival, such as protein kinases, and the disruption of critical cellular processes like tubulin polymerization.[2][3]

This guide provides a comprehensive framework for the in vitro validation of novel quinazolinone derivatives as potential anticancer agents. It is designed for researchers, scientists, and drug development professionals, offering a blend of detailed experimental protocols and the underlying scientific rationale. By following this guide, researchers can systematically evaluate the cytotoxic and mechanistic properties of their novel compounds, comparing them against established anticancer drugs to ascertain their therapeutic potential.

I. Initial Screening for Cytotoxic Activity: Cell Viability Assays

The foundational step in evaluating any potential anticancer compound is to determine its cytotoxic effect on cancer cells. Cell viability assays are rapid and cost-effective methods for initial high-throughput screening.[4] These assays measure the proportion of viable cells in a population after treatment with the test compound.

A. The Principle of Tetrazolium-Based Assays (MTT and XTT)

Tetrazolium-based assays, such as the MTT and XTT assays, are widely used to assess cell viability.[5] The core principle of these assays lies in the ability of metabolically active cells to reduce a tetrazolium salt to a colored formazan product. In the MTT assay, the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan, which is then solubilized and quantified spectrophotometrically.[6] The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is a similar colorimetric method where the reduction of XTT by metabolically active cells produces a water-soluble formazan product, simplifying the procedure by eliminating the solubilization step.[7]

B. Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, HepG-2 for liver cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[8]

• Compound Treatment: Treat the cells with various concentrations of the novel quinazolinone derivatives and a positive control drug (e.g., Doxorubicin or Gefitinib) for 48-72 hours.[9][10] Include a vehicle control (e.g., DMSO) group.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[6]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

C. Data Presentation: Comparative IC50 Values

The results of the cell viability assays should be summarized in a table to facilitate a clear comparison of the cytotoxic potency of the novel quinazolinone derivatives against standard anticancer drugs.

Compound	Cell Line	IC50 (µM)
Novel Quinazolinone 1	MCF-7	[Insert Value]
A549	[Insert Value]
HepG-2	[Insert Value]
Novel Quinazolinone 2	MCF-7	[Insert Value]
A549	[Insert Value]
HepG-2	[Insert Value]
Doxorubicin (Control)	MCF-7	[Insert Value]
A549	[Insert Value]
HepG-2	[Insert Value]
Gefitinib (Control)	A549	[Insert Value]

II. Elucidating the Mechanism of Cell Death: Apoptosis and Cell Cycle Analysis

Once the cytotoxic activity of the novel quinazolinone derivatives has been established, the next crucial step is to investigate the underlying mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism by which anticancer drugs exert their effects.[2] Another key mechanism is the disruption of the cell cycle.

A. Apoptosis Detection by Flow Cytometry

Flow cytometry is a powerful technique for quantifying apoptosis.[11] The Annexin V/Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry.[12][13] In apoptotic cells, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[12] Propidium iodide is a fluorescent dye that intercalates into DNA and is excluded by viable cells with intact membranes.[14] Therefore, cells that are Annexin V positive and PI negative are in early apoptosis, while cells that are positive for both are in late apoptosis or necrosis.

B. Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Treat cancer cells with the novel quinazolinone derivatives at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.[13]

• Staining: Resuspend the cells in 1X binding buffer and add Annexin V-FITC and PI.[15]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[15]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

C. Cell Cycle Analysis by Flow Cytometry

Many anticancer drugs induce cell cycle arrest at specific phases, preventing cancer cell proliferation.[9] Flow cytometry with propidium iodide (PI) staining is a standard method for analyzing the cell cycle distribution of a cell population. PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content. This allows for the differentiation of cells in the G0/G1, S, and G2/M phases of the cell cycle.

D. Experimental Protocol: Propidium Iodide Staining for Cell Cycle Analysis

• Cell Treatment: Treat cancer cells with the novel quinazolinone derivatives at their IC50 concentrations for 24-48 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.[16]

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A.[14] RNase A is included to degrade RNA and prevent its staining by PI.[14]

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

E. Data Presentation: Apoptosis and Cell Cycle Distribution

Treatment	% Early Apoptosis	% Late Apoptosis/Necrosis	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]
Novel Quinazolinone 1	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]
Novel Quinazolinone 2	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]
Doxorubicin	[Insert Value]	[Insert Value]	[Insert Value]	[InsertValue]	[Insert Value]

III. Investigating Molecular Targets: Western Blot Analysis and Kinase Assays

To gain deeper insights into the mechanism of action, it is essential to investigate the molecular targets of the novel quinazolinone derivatives. Many quinazolinone derivatives exert their anticancer effects by inhibiting protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which are crucial for cancer cell proliferation and angiogenesis.[17][18][19]

A. Western Blot Analysis for Apoptosis and Cell Cycle Markers

Western blotting is a technique used to detect specific proteins in a sample.[20] By analyzing the expression levels of key proteins involved in apoptosis and cell cycle regulation, we can further elucidate the mechanism of action of the novel compounds. Key markers to investigate include:

• Apoptosis: Cleaved Caspase-3, Cleaved PARP, Bcl-2, and Bax.[21]

• Cell Cycle: Cyclin B1, and Phospho-Cdc2.[20]

B. Experimental Protocol: Western Blotting

• Protein Extraction: Treat cells with the compounds, lyse the cells, and quantify the protein concentration.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane and incubate it with primary antibodies specific to the target proteins, followed by incubation with horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

C. Kinase Inhibition Assays

To directly assess the inhibitory activity of the novel quinazolinone derivatives on specific kinases, in vitro kinase assays can be performed. These assays typically measure the phosphorylation of a substrate by the target kinase in the presence and absence of the inhibitor.

D. Experimental Protocol: EGFR and VEGFR-2 Kinase Assays

Commercially available kinase assay kits provide a straightforward method for determining the inhibitory activity of compounds against specific kinases like EGFR and VEGFR-2.[18] These assays often utilize a fluorescence- or luminescence-based readout to quantify kinase activity. The general protocol involves incubating the recombinant kinase, substrate, ATP, and the test compound, and then measuring the resulting signal.

E. Data Presentation: Kinase Inhibition

Compound	EGFR IC50 (nM)	VEGFR-2 IC50 (nM)
Novel Quinazolinone 1	[Insert Value]	[Insert Value]
Novel Quinazolinone 2	[Insert Value]	[Insert Value]
Gefitinib (EGFRi)	[Insert Value]	N/A
Sorafenib (VEGFRi)	N/A	[Insert Value]

IV. Assessing Anti-Angiogenic Potential: Tube Formation Assay

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis.[22] Many anticancer drugs, including some quinazolinone derivatives, exhibit anti-angiogenic properties.[2] The in vitro tube formation assay is a well-established method to assess the anti-angiogenic potential of a compound.[23]

A. Principle of the Tube Formation Assay

This assay evaluates the ability of endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECs), to form capillary-like structures (tubes) when cultured on a basement membrane extract matrix.[22] Anti-angiogenic compounds will inhibit this tube formation.

B. Experimental Protocol: Tube Formation Assay

• Matrix Coating: Coat a 96-well plate with a basement membrane matrix solution and allow it to solidify.[24]

• Cell Seeding: Seed HUVECs onto the matrix-coated wells.

• Compound Treatment: Treat the cells with various concentrations of the novel quinazolinone derivatives.

• Incubation: Incubate the plate for 6-18 hours to allow for tube formation.

• Visualization and Quantification: Stain the cells with a fluorescent dye (e.g., Calcein AM) and visualize the tube network using a microscope.[24] Quantify the extent of tube formation by measuring parameters such as the total tube length and the number of branch points.

C. Data Presentation: Inhibition of Tube Formation

Treatment	Total Tube Length (% of Control)	Number of Branch Points (% of Control)
Vehicle Control	100%	100%
Novel Quinazolinone 1	[Insert Value]	[Insert Value]
Novel Quinazolinone 2	[Insert Value]	[Insert Value]
Sorafenib (Control)	[Insert Value]	[Insert Value]

V. Visualizing the Experimental Workflow and Signaling Pathways

To provide a clear overview of the validation process and the potential mechanisms of action, diagrams generated using Graphviz are presented below.

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A Researcher's Guide to Quinazolinone Synthesis: A Comparative Analysis of Microwave-Assisted and Conventional Methods

For researchers and professionals in drug development, the efficient synthesis of quinazolinone scaffolds is a critical step in the discovery of novel therapeutics. These heterocyclic compounds form the core of numerous biologically active molecules, demanding synthetic routes that are not only high-yielding but also rapid, scalable, and environmentally conscious. This guide provides an in-depth, objective comparison between traditional conventional heating methods and modern microwave-assisted synthesis for the preparation of quinazolinones, supported by experimental data and protocols to inform your laboratory practices.

The Enduring Importance of the Quinazolinone Core

Quinazolinones are a privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of pharmacological activities, including anticancer, anticonvulsant, anti-inflammatory, and antimicrobial properties. Their versatile biological profile has driven continuous efforts to develop more efficient and sustainable synthetic methodologies.

At the Crossroads of Synthesis: Conventional vs. Microwave-Assisted Approaches

The choice of heating method is a pivotal decision in planning the synthesis of quinazolinones. While conventional heating has been the bedrock of organic synthesis for over a century, microwave-assisted synthesis has emerged as a powerful alternative, offering significant advantages in many applications.

Conventional Synthesis: The Tried-and-True Method

Conventional synthesis typically involves heating a reaction mixture in a flask using an oil bath, heating mantle, or similar apparatus. Heat is transferred from the source to the vessel walls and then to the solvent and reactants via conduction and convection. This process can be slow and often leads to uneven heating, with the vessel walls being hotter than the bulk of the reaction mixture. For the synthesis of quinazolinones, this often translates to prolonged reaction times and the use of high-boiling point solvents to achieve the necessary temperatures for cyclization.[1][2]

Microwave-Assisted Synthesis: A Paradigm Shift in Energy Transfer

Microwave-assisted synthesis utilizes microwave radiation to directly heat the reactants and solvent.[3] The heating mechanism relies on the interaction of the microwave's electric field with polar molecules (dipolar polarization) and ions (ionic conduction) within the reaction mixture.[3] This direct and rapid energy transfer results in uniform and efficient heating, often leading to dramatic rate enhancements and cleaner reactions.[2][3]

Head-to-Head Comparison: Performance and Practicality

Feature	Microwave-Assisted Synthesis	Conventional Synthesis	Rationale and In-Field Insights
Reaction Time	Minutes	Hours to Days	Microwave heating rapidly and efficiently brings the reaction mixture to the target temperature, significantly accelerating reaction rates.[1][2][4][5] For example, a reaction that takes 30 hours under conventional heating might be completed in 1.5 hours with microwave assistance.[1][2]
Reaction Yield	Often higher or comparable	Variable, can be lower due to side reactions	The rapid and uniform heating in microwave synthesis can minimize the formation of byproducts that often occur during prolonged heating in conventional methods, leading to cleaner reaction profiles and higher yields.[1][2][4]
Energy Efficiency	High	Low	Microwave energy is directly targeted at the reaction mixture, leading to less energy waste compared to heating a large oil bath and the surrounding environment.[2][3] This is a key consideration for green chemistry.
Temperature Control & Reproducibility	Precise	Can be less precise	Modern microwave reactors offer precise temperature and pressure control, leading to highly reproducible results.[1] Conventional methods can suffer from temperature gradients and fluctuations.
Scalability	Can be challenging for large scale	Well-established for large scale	While batch microwave reactors are common for lab-scale synthesis, scaling up can require specialized continuous flow reactors. Conventional methods are more straightforward to scale up using larger glassware.
Solvent Choice	Broader scope, including solvent-free	Often requires high-boiling point solvents	Microwave synthesis can be performed with a wider range of solvents, including low-boiling point solvents under sealed-vessel conditions.[1] Solvent-free reactions are also common, further enhancing the green credentials of this method.[1][2]
Safety	Requires specialized equipment with safety features	Standard laboratory glassware	Dedicated microwave reactors are designed with safety interlocks to prevent exposure to microwave radiation and to manage pressure buildup.[1]

Experimental Data: A Quantitative Look at the Differences

The following table summarizes representative experimental data comparing the two methods for the synthesis of quinazolinone derivatives.

Reaction Type	Method	Reaction Time	Yield (%)	Reference
Radziszewski Reaction	Conventional	30 hours	55	[1][2]
Radziszewski Reaction	Microwave	1.5 hours	78	[1][2]
Niementowski Reaction	Conventional	Longer reaction times	Lower yields	[1]
Niementowski Reaction	Microwave	2-3 minutes	Higher yields	[1]
General Quinazolinone Synthesis	Conventional	3-6 hours	48-89	[4]
General Quinazolinone Synthesis	Microwave	10-20 minutes	66-97	[4]

Experimental Protocols: Putting Theory into Practice

To provide a practical understanding, here are representative step-by-step protocols for both synthesis methods.

Protocol 1: Microwave-Assisted One-Pot Synthesis of 3-Substituted-Quinazolin-4(3H)-ones[6]

This protocol exemplifies a green and efficient one-pot synthesis.

Reactants:

• Anthranilic acid (5 mmol)

• Trimethyl orthoformate (6 mmol)

• Amine (6 mmol)

• Ethanol (10 mL)

Procedure:

• Combine anthranilic acid, trimethyl orthoformate, and the desired amine in a 10 mL microwave reaction vessel containing ethanol.

• Seal the vessel and place it in a dedicated microwave reactor.

• Irradiate the mixture at 120°C for 30 minutes.

• After cooling, pour the reaction mixture over crushed ice.

• Collect the precipitated crude product by filtration.

• Recrystallize the product from ethanol to obtain the pure 3-substituted-quinazolin-4(3H)-one.

Protocol 2: Conventional Synthesis of 2-Methyl-3-substituted-quinazolin-4(3H)-ones (Two-Step)[6]

This protocol illustrates a more traditional, multi-step approach.

Step 1: Synthesis of 2-Methyl-4H-3,1-benzoxazin-4-one

• Reflux a mixture of anthranilic acid and acetic anhydride.

• Upon completion of the reaction, cool the mixture and collect the intermediate product.

Step 2: Synthesis of 2-Methyl-3-substituted-quinazolin-4(3H)-one

• Dissolve the 2-methyl-4H-3,1-benzoxazin-4-one intermediate and the desired amine in a suitable high-boiling point solvent (e.g., toluene).

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography or recrystallization to yield the final product.

Visualizing the Workflow: A Comparative Diagram

The following diagrams illustrate the conceptual workflows for both synthetic approaches.

Caption: A comparative workflow of microwave-assisted versus conventional synthesis of quinazolinones.

The Underlying Science: Mechanism of Microwave Heating

Understanding the "why" behind the efficiency of microwave synthesis is crucial. The rapid heating is a result of two primary mechanisms:

Caption: The dual mechanisms of microwave heating in organic synthesis.

Conclusion: A Clear Advantage for Modern Synthesis

For the synthesis of quinazolinones, microwave-assisted methods present a compelling case for their adoption in modern research and development laboratories. The dramatic reduction in reaction times, improvement in yields, and alignment with the principles of green chemistry make it a superior choice for many applications.[1][2][3][4][6] While conventional heating remains a viable and scalable option, the efficiency and precision offered by microwave technology can significantly accelerate the drug discovery process. As a Senior Application Scientist, I highly recommend the exploration and implementation of microwave-assisted synthesis for the preparation of these vital heterocyclic compounds.

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A Senior Application Scientist's Guide to Comparative Docking Studies of 4(3H)-Quinazolinone Derivatives

This guide provides an in-depth comparative analysis of molecular docking studies for 4(3H)-quinazolinone derivatives, a scaffold of significant interest in modern medicinal chemistry. We will dissect the methodologies, compare binding interactions against key biological targets, and provide actionable protocols for researchers in drug discovery. Our focus is on the causality behind experimental choices, ensuring a robust and validated approach to in-silico screening.

The 4(3H)-Quinazolinone Scaffold: A Privileged Structure in Drug Discovery

The quinazolinone ring system is a cornerstone in medicinal chemistry, found in numerous natural products and synthetic compounds with a vast array of biological activities.[1] Its rigid, heterocyclic structure serves as an excellent anchor for various functional groups, allowing for precise three-dimensional orientation within a protein's binding pocket. This versatility has led to the development of quinazolinone-based drugs for treating cancer, microbial infections, and inflammation.[1][2]

Molecular docking, a computational method used to predict the preferred orientation of one molecule to a second when bound to each other, is an indispensable tool in the development of these derivatives.[3][] It allows for the rapid, cost-effective screening of virtual libraries, prioritization of candidates for synthesis, and rationalization of structure-activity relationships (SAR) at an atomic level.[5][6]

Comparative Docking Analysis Across Key Therapeutic Targets

The efficacy of a 4(3H)-quinazolinone derivative is dictated by its substitution patterns, which govern its interaction with specific amino acid residues in the target's active site. Below, we compare docking studies across several major classes of therapeutic targets.

Anticancer Agents: Targeting Receptor Tyrosine Kinases (RTKs) and Tubulin

Quinazolinones have shown remarkable success as anticancer agents, primarily by inhibiting key enzymes involved in cancer cell proliferation and survival.

VEGFR-2 is a primary mediator of angiogenesis, the formation of new blood vessels, which is critical for tumor growth.[7] The quinazolinone core is an effective "hinge-binding" moiety, occupying the ATP-binding domain of the VEGFR-2 enzyme.[8]

A comparative analysis reveals that substitutions at the 2 and 3 positions of the quinazolinone core are crucial for high-affinity binding. For instance, studies show that bulkier, flexible substituents at position 3 can enhance interactions within the ATP-binding domain and the DFG motif, a key conformational element of the kinase.[7] The addition of urea functionalities has also been explored to create potent inhibitors that form critical hydrogen bonds.[8]

Table 1: Comparative Docking Data of Quinazolinone Derivatives against VEGFR-2

Compound Class	Representative Derivative	Docking Score (kcal/mol)	Key Hydrogen Bond Interactions (Residues)	Key Hydrophobic Interactions (Residues)	Reference
2,3-disubstituted	Compound 5b	-8.9	Cys919, Asp1046	Leu840, Val848, Ala866, Val916, Leu1035	[7]
Urea-based	Phenylquinazolinone-urea	Not Specified	Cys919, Asp1046	Val848, Ala866, Val899, Leu1035	[8]

| Reference Inhibitor | Sorafenib | -8.5 | Cys919, Asp1046 | Leu840, Val848, Ala866, Leu1035, Phe1047 |[7] |

Note: Docking scores can vary based on the software and scoring function used and should be compared within the context of the same study.

EGFR is another receptor tyrosine kinase often overexpressed in various cancers. Quinazolinone-based drugs like Gefitinib are established EGFR inhibitors. Docking studies are pivotal in designing new derivatives with improved potency and resistance profiles.[5][9] Successful inhibitors typically form a critical hydrogen bond with the backbone NH of Met793 in the hinge region of the EGFR kinase domain.

Table 2: Comparative Docking Data of Quinazolinone Derivatives against EGFR

Compound Class	Representative Derivative	Docking Score	Key Hydrogen Bond Interactions (Residues)	Key Hydrophobic Interactions (Residues)	Reference
3N-substituted	Compound 20	-169.796 (PLP Score)	Met793	Leu718, Val726, Ala743, Leu844	[5][9]
S-alkylated	Compound 4	-9.67 (kcal/mol)	Met793, Thr790	Leu718, Val726, Cys797, Leu844	[10]
Reference Inhibitor	Gefitinib	-127.495 (PLP Score)	Met793	Leu718, Val726, Ala743, Leu844	[5][9]

| Reference Inhibitor | Lapatinib | -10.69 (kcal/mol) | Met793 | Leu718, Val726, Ala743, Leu788 |[10] |

Disrupting microtubule dynamics is a proven anticancer strategy. Some quinazolinone derivatives act as tubulin polymerization inhibitors by binding to the colchicine binding site.[11] Docking studies help elucidate the interactions with key residues like Cys241 and Thr179, guiding the design of potent antimitotic agents.[11][12]

Antimicrobial Agents: Targeting Bacterial Enzymes

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Quinazolinones have emerged as promising candidates, targeting essential bacterial enzymes.

SrtA is a bacterial enzyme responsible for anchoring virulence factors to the cell wall of Gram-positive bacteria.[1] Inhibiting SrtA can disarm the bacteria without killing them, potentially reducing the pressure for developing resistance. Docking studies have shown that quinazolinone derivatives can effectively bind to the SrtA active site, with the quinazoline oxygen forming a key hydrogen bond with Arg197.[1]

Table 3: Comparative Docking Data of Quinazolinone Derivatives against S. aureus Sortase A (PDB: 1T2W)

Compound	Key Hydrogen Bond Interactions (Residues & Distance)	Key Hydrophobic Interactions (Residues)	Reference
3a (Active)	Arg197 (2.13 Å), Ser116 (2.29 Å), Ala92 (2.64 Å)	Trp194	[1]

| Other derivatives | Arg197 | Ala92, Ala104, Glu105, Ala118, Trp194 |[1] |

DNA gyrase is a topoisomerase essential for bacterial DNA replication, making it an excellent target for antibiotics.[13] Docking studies of quinazolinone-Schiff base derivatives have demonstrated their potential to inhibit this enzyme, with docking scores indicating favorable binding energies.[13]

Visualizing the In-Silico Workflow

To contextualize the data, it is essential to understand the typical workflow for a comparative docking study. The process is systematic, beginning with data preparation and culminating in detailed analysis.

Caption: A generalized workflow for comparative molecular docking studies.

Experimental Protocol: A Self-Validating Docking System

This protocol outlines a robust, self-validating procedure for docking 4(3H)-quinazolinone derivatives into a target protein using AutoDock Tools, a widely accessible software suite.[14] The causality for each step is explained to ensure scientific integrity.

Objective: To predict the binding modes and affinities of a series of quinazolinone derivatives against a target protein and validate the methodology.

Pillar 1: Expertise & Experience (The "Why")

• Causality: We don't just follow steps; we understand their purpose. Removing water molecules is critical because their positions in a static crystal structure are often not representative of the dynamic solvated state in the binding pocket and can interfere with ligand docking. Adding polar hydrogens and charges is essential for the scoring function to accurately calculate electrostatic and hydrogen bonding interactions.

Pillar 2: Trustworthiness (The "Self-Validating System")

• Protocol Integrity: The protocol's trustworthiness is established by including a validation step. Before docking our novel compounds, we first re-dock the co-crystallized (native) ligand from the original PDB file. A successful docking protocol is one where the top-scoring pose of the re-docked ligand overlays almost perfectly with its crystallographic position, typically measured by a Root Mean Square Deviation (RMSD) of less than 2.0 Å. This confirms that our chosen parameters can accurately reproduce a known binding mode.

Step-by-Step Methodology:

• Protein Preparation:

  • Action: Download the target protein's crystal structure from the Protein Data Bank (PDB). For this example, we'll use VEGFR-2 (PDB ID: 4ASD).

  • Rationale: A high-resolution crystal structure provides an accurate 3D map of the target's active site.

  • Procedure (AutoDockTools): a. Open the PDB file. b. Remove Water Molecules: (Edit -> Delete Water). c. Add Polar Hydrogens: (Edit -> Hydrogens -> Add -> Polar Only). d. Add Kollman Charges: (Edit -> Charges -> Add Kollman Charges). This is crucial for calculating electrostatic interactions. e. Save the processed protein as a .pdbqt file. This format includes charge and atom type information required by AutoDock.

• Ligand Preparation:

  • Action: Obtain the 3D structures of your quinazolinone derivatives.

  • Rationale: Ligands must be in a low-energy 3D conformation with correct charges and rotatable bonds defined.

  • Procedure (AutoDockTools): a. Open the ligand file (e.g., .mol2 or .pdb). b. Detect Rotatable Bonds: (Ligand -> Torsion Tree -> Detect Root). c. Save as a .pdbqt file. The software will automatically assign charges and define rotatable bonds, which are essential for flexible docking.

• Grid Box Generation (Defining the Search Space):

  • Action: Define a 3D grid box that encompasses the entire binding site.

  • Rationale: The docking algorithm will confine its search for ligand conformations within this box. A well-defined box increases computational efficiency and accuracy. It should be centered on the native ligand's position and large enough to allow the new ligands to rotate freely.

  • Procedure (AutoGrid): a. Load the prepared protein .pdbqt file. b. Load the co-crystallized ligand to identify the active site. c. Open the Grid Box tool (Grid -> Grid Box). d. Adjust the box dimensions (e.g., 60x60x60 points with 0.375 Å spacing) and center it on the active site. e. Save the grid parameter file (.gpf). f. Run autogrid4 using the generated .gpf.

• Docking Execution (The Search Algorithm):

  • Action: Run the molecular docking simulation.

  • Rationale: The algorithm, often a Lamarckian Genetic Algorithm in AutoDock, will explore various conformations (poses) of the ligand within the grid box, evaluating the energy of each pose.

  • Procedure (AutoDock): a. Go to Docking -> Macromolecule -> Set Rigid Filename (select protein .pdbqt). b. Go to Docking -> Ligand -> Choose (select ligand .pdbqt). c. Set Genetic Algorithm parameters (e.g., number of runs = 50). More runs increase the chance of finding the true energy minimum. d. Save the docking parameter file (.dpf). e. Run autodock4 using the generated .dpf.

• Analysis and Validation:

  • Action: Analyze the results, starting with the validation step.

  • Rationale: Quantitative and qualitative analysis reveals the best candidates and provides insight for future design.

  • Procedure: a. Validation: Analyze the docking output for the re-docked native ligand. Calculate the RMSD between the lowest energy pose and the original crystal structure pose. An RMSD < 2.0 Å validates the protocol. b. Comparison: Analyze the docking results for your quinazolinone derivatives. Cluster the results by conformational similarity. c. Data Extraction: For the lowest energy pose of each derivative, record the binding energy (kcal/mol) and visualize the interactions (hydrogen bonds, hydrophobic contacts) with protein residues using software like PyMOL or Discovery Studio. d. Tabulate Data: Summarize the findings in a table for easy comparison, as shown in Tables 1-3.

Conclusion and Future Outlook

This guide demonstrates that comparative molecular docking is a powerful, rational approach for advancing the discovery of 4(3H)-quinazolinone-based therapeutics. By systematically comparing derivatives against key targets like VEGFR-2, EGFR, and bacterial enzymes, clear structure-activity relationships emerge. The success of these in-silico studies hinges on a methodologically sound and self-validating protocol. The insights gained—from identifying critical hydrogen bonds in the hinge region of kinases to understanding hydrophobic interactions in antimicrobial targets—are invaluable for guiding synthetic efforts. As computational power grows, these techniques, when integrated with molecular dynamics and advanced scoring functions, will continue to accelerate the journey from virtual scaffold to clinical candidate.[7]

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Profile of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

In the intricate world of drug discovery, the journey of a promising small molecule from a mere concept to a potential therapeutic is fraught with challenges. One of the most critical hurdles is understanding its interaction with the vast and complex human proteome. A molecule designed to inhibit a specific target with high potency can often engage with unintended off-targets, leading to unforeseen side effects and potential toxicity. Therefore, a comprehensive cross-reactivity profile is not just a regulatory requirement but a fundamental necessity for intelligent drug development. This guide provides an in-depth comparative analysis of the cross-reactivity profile of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one , a member of the versatile quinazolinone scaffold, and places its selectivity in the context of established inhibitors.

The quinazolinone core is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] The subject of our investigation, 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, has shown promise in preclinical studies, demonstrating cytotoxic effects against various cancer cell lines, likely through the induction of apoptosis.[1] However, to truly appreciate its therapeutic potential and anticipate its liabilities, a deeper dive into its selectivity is paramount.

The Rationale for Broad-Panel Screening

The initial stages of drug discovery often focus on optimizing on-target potency. However, as a compound progresses, the focus must broaden to include a comprehensive assessment of its off-target interactions. This is where broad-panel screening becomes indispensable. By testing a compound against a diverse array of kinases, G-protein coupled receptors (GPCRs), ion channels, and other enzymes, we can proactively identify potential safety concerns and gain a more holistic understanding of its mechanism of action. This proactive approach allows for early-stage risk mitigation and informs the design of more selective next-generation compounds.

For 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, its structural alerts and the known promiscuity of some quinazolinone derivatives necessitate a thorough cross-reactivity assessment. The presence of a thioxo group and the aromatic rings suggests potential interactions with a variety of enzymatic active sites.

Hypothetical Cross-Reactivity Profile of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

While a comprehensive experimental screen of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one against a full safety panel is not publicly available, we can construct a scientifically plausible, hypothetical profile based on the known activities of structurally similar compounds. A recent study on a series of 3-aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones, including a closely related 6-bromo analog, provides valuable insights into its potential targets.[1] This study revealed inhibitory activity against cyclooxygenase-2 (COX-2) and lactate dehydrogenase A (LDHA).[1]

Furthermore, the general observation of cytotoxic effects in cancer cell lines suggests potential interactions with key cellular proliferation and survival pathways, which are often regulated by kinases. Therefore, a hypothetical screening of our compound of interest against a panel of kinases and other relevant enzymes is warranted.

Below is a table summarizing a hypothetical cross-reactivity profile for 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, benchmarked against established inhibitors.

Target Family	Target	3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one (Hypothetical IC50)	Comparator Compound	Comparator IC50
Oxidoreductases	COX-2	5 µM	Celecoxib	91 nM[2]
LDHA	15 µM	GSK2837808A	2.6 nM[3][4]
Myeloperoxidase (MPO)	2 µM	MPO Inhibitor-I	Not specified
Protein Kinases	Aurora A	> 50 µM
CDK2	> 50 µM
EGFR	25 µM	Gefitinib	<10 nM
VEGFR2	30 µM	Sunitinib	2 nM
p38α MAPK	10 µM
Other Enzymes	Thymidine Phosphorylase	> 50 µM

Disclaimer: The IC50 values for 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one are hypothetical and based on data from structurally related compounds for illustrative purposes.

Comparative Analysis with Alternative Compounds

Cyclooxygenase-2 (COX-2) Inhibition: A Comparison with Celecoxib

Our hypothetical profile suggests that 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one possesses moderate inhibitory activity against COX-2, an enzyme implicated in inflammation and pain. When compared to a selective COX-2 inhibitor like Celecoxib , which has an IC50 of 91 nM, our compound is significantly less potent.[2] This suggests that while it may contribute to an anti-inflammatory phenotype, it is unlikely to be a highly selective or potent COX-2 inhibitor. The clinical use of selective COX-2 inhibitors has been associated with an increased risk of cardiovascular events, a concern that would need to be carefully evaluated for any compound with significant COX-2 inhibitory activity.

Lactate Dehydrogenase A (LDHA) Inhibition: A Comparison with GSK2837808A

The hypothetical inhibition of LDHA, a key enzyme in anaerobic glycolysis often upregulated in cancer cells, aligns with the observed cytotoxic effects of quinazolinone derivatives. However, its projected potency is modest compared to a dedicated LDHA inhibitor like GSK2837808A , which exhibits an impressive IC50 of 2.6 nM.[3][4] This disparity indicates that while LDHA inhibition might be a component of the compound's anticancer activity, it is likely not the primary mechanism of action.

Kinase Inhibition Profile: A Broad but Modest Spectrum

The hypothetical kinase screen reveals weak to moderate inhibition of several kinases involved in cell signaling and angiogenesis, such as EGFR and VEGFR2. This "off-target" kinase activity is a common feature of many small molecule inhibitors and can contribute to both therapeutic efficacy and toxicity. For instance, the dual inhibition of EGFR and VEGFR2 is a strategy employed by some approved anticancer drugs. However, the micromolar potencies suggest that these are not the primary targets of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one.

Experimental Methodologies for Cross-Reactivity Profiling

To generate a robust and reliable cross-reactivity profile, a tiered and multi-faceted experimental approach is essential. This typically involves a combination of biochemical and cell-based assays.

Tier 1: Broad-Panel Biochemical Screening

The initial step involves screening the compound against a large panel of purified enzymes and receptors. Several commercial platforms are available for this purpose, offering comprehensive and standardized profiling.

• KINOMEscan™ (DiscoverX): This is a competitive binding assay that quantitatively measures the interactions of a compound against a large panel of human kinases.[5][6] The output is typically a dissociation constant (Kd), which provides a direct measure of binding affinity.

• SafetyScreen44™ Panel (Eurofins Discovery): This panel consists of 44 targets, including GPCRs, ion channels, and enzymes, that are known to be associated with adverse drug reactions.[7][8][9][10] This provides a broad overview of potential safety liabilities.

Experimental Workflow for a Typical Kinase Panel Screen:

Caption: A simplified workflow for a kinase panel screening experiment.

Tier 2: IC50 Determination for Identified Hits

For any significant "hits" identified in the broad-panel screen (typically defined as >50% inhibition at a screening concentration of 10 µM), follow-up dose-response studies are conducted to determine the half-maximal inhibitory concentration (IC50).

Step-by-Step Protocol for an In Vitro Kinase Assay (Example: Radiometric Assay):

• Reaction Setup: A reaction mixture is prepared containing the purified kinase, a specific substrate (peptide or protein), and a buffer system.

• Compound Addition: The test compound is added at various concentrations.

• Initiation of Reaction: The kinase reaction is initiated by the addition of radiolabeled ATP (e.g., [γ-³²P]ATP).

• Incubation: The reaction is allowed to proceed for a defined period at a specific temperature.

• Termination: The reaction is stopped, typically by adding a strong acid or by spotting the reaction mixture onto a filter membrane.

• Separation: The phosphorylated substrate is separated from the unreacted radiolabeled ATP.

• Detection: The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated, and the data is fitted to a dose-response curve to determine the IC50 value.

Tier 3: Cell-Based Target Engagement and Phenotypic Assays

To confirm that the observed biochemical activity translates to a cellular context, target engagement assays are crucial.

• Cellular Thermal Shift Assay (CETSA): This assay measures the thermal stabilization of a target protein upon ligand binding in intact cells.[11][12][13] An increase in the melting temperature of the target protein in the presence of the compound indicates direct engagement.

CETSA Experimental Workflow:

Caption: A schematic representation of the Cellular Thermal Shift Assay (CETSA) workflow.

• Phenotypic Screening: Evaluating the compound's effect on cellular processes related to the identified off-targets can provide valuable functional information. For example, if a compound is found to inhibit a kinase involved in cell proliferation, its anti-proliferative effect can be assessed in relevant cancer cell lines using assays like the MTT or CellTiter-Glo assays. The NCI-60 human tumor cell line screen is a powerful tool for this purpose, providing data on the compound's cytotoxic and cytostatic effects across a diverse panel of cancer cell lines.[14][15][16]

Conclusion and Future Directions

The cross-reactivity profile of 3-(4-Bromophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, as hypothetically constructed from the available literature on its analogs, suggests a compound with a polypharmacological profile. While it exhibits modest activity against several targets implicated in cancer and inflammation, it lacks the high potency and selectivity of dedicated inhibitors for these targets. This "promiscuity" is not necessarily a detriment; in some cases, hitting multiple nodes in a disease pathway can lead to enhanced therapeutic efficacy. However, it also raises the potential for off-target toxicities that must be carefully investigated.

To move forward with the development of this or related quinazolinone scaffolds, the following steps are recommended:

• Comprehensive Experimental Profiling: Conduct a broad-panel kinase and safety screen to experimentally validate and expand upon the hypothetical profile presented here.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test a focused library of analogs to understand the structural determinants of both on-target and off-target activities. This will enable the rational design of more potent and selective compounds.

• In-depth Mechanistic Studies: For the most promising targets, conduct detailed mechanistic studies to elucidate the mode of inhibition (e.g., competitive, non-competitive, or allosteric).

By embracing a comprehensive and early-stage approach to cross-reactivity profiling, we can navigate the complex landscape of drug-target interactions with greater confidence, ultimately increasing the probability of developing safe and effective medicines.

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A Comparative Guide to the Biological Activity of 2-Oxo- and 2-Thioxo-Quinazolinone Analogs for Drug Discovery Professionals

The quinazolinone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a diverse range of biological targets.[1][2] This has led to the development of numerous therapeutic agents with applications in oncology, infectious diseases, and inflammatory conditions.[3] A critical point of structural variation within this scaffold is the substitution at the C2 position, where the presence of an oxygen (2-oxo) or a sulfur (2-thioxo) atom can significantly modulate the compound's biological profile. This guide provides an in-depth, objective comparison of the biological activities of 2-oxo- and 2-thioxo-quinazolinone analogs, supported by experimental data and protocols to aid researchers in their drug discovery endeavors.

The Decisive Role of the C2-Substituent: A Structural Overview

The replacement of the oxygen atom in the 2-oxo-quinazolinone core with a sulfur atom to form a 2-thioxo-quinazolinone alters the electronic and steric properties of the molecule. Sulfur is less electronegative and larger than oxygen, which can influence the compound's hydrogen bonding capacity, lipophilicity, and metabolic stability. These subtle yet significant changes can have a profound impact on how these analogs interact with their biological targets, leading to differences in their potency and spectrum of activity.

Comparative Analysis of Biological Activities

This section delves into a comparative analysis of the anticancer, antimicrobial, and anti-inflammatory activities of 2-oxo- and 2-thioxo-quinazolinone analogs.

Anticancer Activity: A Tale of Enhanced Potency

The quest for novel anticancer agents has extensively explored the quinazolinone scaffold. Both 2-oxo and 2-thioxo derivatives have demonstrated promising cytotoxic effects against various cancer cell lines.[3][4] However, a direct comparative study by Kidwai et al. on a series of octahydroquinazolin-5-one derivatives provides compelling evidence for the potential superiority of the 2-thioxo analogs in this therapeutic area.[5]

In this study, both 2-oxo and 2-thioxo derivatives were synthesized and evaluated for their cytotoxic effects against U87 human glioma cells. The results, summarized in the table below, indicate that the 2-thioxo analogs, particularly compounds 4c , 4d , and 4e , exhibited excellent activity at a remarkably low concentration of 0.06 µg/ml.[5]

Compound ID	C2-Substituent	R Group	Cytotoxicity (U87 cells) at 0.06 µg/ml
3a	Oxo	Ethyl	-
3b	Oxo	Propyl	-
3c	Oxo	Phenyl	+
3d	Oxo	4-chlorophenyl	++
3e	Oxo	4-methoxyphenyl	+
4a	Thioxo	Ethyl	+
4b	Thioxo	Propyl	++
4c	Thioxo	Phenyl	+++
4d	Thioxo	4-chlorophenyl	+++
4e	Thioxo	3,4-methylenedioxyphenyl	+++
(-) No activity, (+) Low activity, (++) Moderate activity, (+++) Excellent activity. Data sourced from Kidwai et al. (2010).[5]

This side-by-side comparison under identical experimental conditions strongly suggests that the thioxo group can enhance the anticancer potency of this particular quinazolinone scaffold.

Mechanism of Anticancer Action

Quinazolinone analogs exert their anticancer effects through various mechanisms, including:

• Enzyme Inhibition: A prominent mechanism is the inhibition of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in cancer cells and plays a crucial role in cell proliferation and survival.[6][7] The binding of quinazolinone derivatives to the ATP-binding site of EGFR blocks the downstream signaling cascade, leading to cell cycle arrest and apoptosis.

• Induction of Apoptosis: These compounds can trigger programmed cell death in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins.[4]

• Cell Cycle Arrest: Quinazolinone derivatives have been shown to halt the progression of the cell cycle at different phases, thereby inhibiting cancer cell proliferation.[4]

Signaling Pathway: EGFR Inhibition

Caption: EGFR signaling pathway and its inhibition by quinazolinone analogs.

Antimicrobial Activity: A Broad Spectrum of Action

2-Thioxo-Quinazolinone Analogs:

Numerous studies have highlighted the potent antimicrobial properties of 2-thioxo-quinazolinones. For instance, a series of 2-thioxo-benzo[g]quinazolin-4(3H)-one derivatives were evaluated against a panel of Gram-positive and Gram-negative bacteria and fungi.[8] Several of these compounds demonstrated strong antibacterial activity, particularly against Escherichia coli, and also exhibited significant antifungal activity.[8]

2-Oxo-Quinazolinone Analogs:

Research on 2-oxo-quinazolinone derivatives has also revealed their potential as antimicrobial agents. Studies have shown that these compounds can exhibit good activity against both Gram-positive and Gram-negative bacteria.[1] The antimicrobial efficacy is often influenced by the nature and position of other substituents on the quinazolinone ring.

Note on Comparison: While both classes of compounds show promise as antimicrobial agents, the lack of head-to-head comparative data makes it challenging to definitively state whether the 2-oxo or 2-thioxo scaffold confers greater antimicrobial potency. Researchers are encouraged to synthesize and evaluate both analogs in their own experimental setups to make a direct comparison for their specific target pathogens.

Anti-inflammatory Activity: Targeting Key Inflammatory Mediators

Inflammation is a complex biological response, and its dysregulation is implicated in numerous chronic diseases. Both 2-oxo- and 2-thioxo-quinazolinone analogs have been investigated for their anti-inflammatory potential, primarily through their ability to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenases (COX).[9]

Similar to the antimicrobial activity, direct comparative studies for anti-inflammatory effects are scarce.

2-Thioxo-Quinazolinone Analogs:

Several studies have reported the anti-inflammatory properties of 2-thioxo-quinazolinone derivatives. For example, a series of novel 2-thioxo quinazolinonyl chalcones exhibited promising in vivo analgesic and anti-inflammatory activities.[10]

2-Oxo-Quinazolinone Analogs:

The anti-inflammatory potential of 2-oxo-quinazolinone derivatives has also been documented.[9] These compounds can modulate the inflammatory response by inhibiting the production of pro-inflammatory mediators.

Mechanism of Anti-inflammatory Action:

The primary mechanism for the anti-inflammatory activity of many quinazolinone derivatives is the inhibition of COX enzymes, particularly the inducible isoform, COX-2. By blocking COX-2, these compounds reduce the synthesis of prostaglandins, which are key mediators of pain and inflammation.

Note on Comparison: Without direct comparative data, it is difficult to ascertain whether the 2-oxo or 2-thioxo functionality leads to more potent anti-inflammatory activity. The choice between these scaffolds for developing new anti-inflammatory agents would necessitate a side-by-side evaluation.

Experimental Protocols for Biological Evaluation

To facilitate further research and a standardized comparison, this section provides detailed, step-by-step protocols for key in vitro assays used to evaluate the biological activities of quinazolinone analogs.

Experimental Workflow

Caption: General experimental workflow for the synthesis and biological evaluation of quinazolinone analogs.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell line (e.g., U87, MCF-7, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds (2-oxo and 2-thioxo quinazolinone analogs) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the old medium with 100 µL of fresh medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound compared to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: In Vitro Antimicrobial Activity (Agar Well Diffusion Method)

This method is used to assess the antimicrobial activity of a compound by measuring the zone of inhibition of microbial growth.

Materials:

• Bacterial or fungal strains (e.g., Escherichia coli, Staphylococcus aureus, Candida albicans)

• Nutrient agar or Sabouraud dextrose agar plates

• Sterile swabs

• Sterile cork borer (6-8 mm diameter)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic or antifungal)

• Negative control (solvent)

Procedure:

• Inoculation: Inoculate the surface of the agar plates evenly with the microbial suspension using a sterile swab.

• Well Preparation: Create wells in the agar plates using a sterile cork borer.

• Compound Loading: Add a defined volume (e.g., 100 µL) of the test compound solution, positive control, and negative control into separate wells.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 24-48 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters.

• Data Analysis: A larger zone of inhibition indicates greater antimicrobial activity. The results can be compared to the positive control.

Protocol 3: In Vitro Anti-inflammatory Activity (COX-2 Inhibition Assay)

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

Materials:

• COX-2 enzyme (human recombinant)

• Arachidonic acid (substrate)

• Assay buffer

• Test compounds dissolved in DMSO

• Positive control (e.g., celecoxib)

• Fluorometric or colorimetric detection kit

• Microplate reader

Procedure:

• Reagent Preparation: Prepare the reagents according to the manufacturer's instructions for the specific COX-2 inhibitor screening kit being used.

• Compound Addition: Add the test compounds at various concentrations to the wells of a microplate. Include a vehicle control and a positive control.

• Enzyme Addition: Add the COX-2 enzyme to each well and incubate for a short period to allow for compound-enzyme interaction.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Signal Detection: After a specified incubation time, measure the fluorescence or absorbance using a microplate reader.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each concentration of the test compound. Determine the IC₅₀ value.

Conclusion and Future Directions

The substitution at the C2 position of the quinazolinone scaffold with either an oxygen or a sulfur atom significantly influences its biological activity. While direct comparative data is limited for antimicrobial and anti-inflammatory activities, the available evidence in the anticancer field suggests that 2-thioxo-quinazolinone analogs may offer enhanced potency.[5]

For researchers in drug development, the choice between a 2-oxo and a 2-thioxo scaffold will depend on the specific therapeutic target and the desired pharmacological profile. It is imperative to conduct side-by-side evaluations of both analogs under identical experimental conditions to make informed decisions during lead optimization. The protocols provided in this guide offer a framework for such comparative studies.

Future research should focus on synthesizing and systematically evaluating libraries of 2-oxo- and 2-thioxo-quinazolinone analogs against a broad panel of biological targets to further elucidate the structure-activity relationships and unlock the full therapeutic potential of this versatile scaffold.

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A Senior Application Scientist's Guide to Statistical Validation of High-Throughput Screening Data for Bioactive Compounds

Introduction: The Imperative of Rigor in the Haystack

High-throughput screening (HTS) is a cornerstone of modern drug discovery and chemical biology, enabling the rapid testing of vast libraries of chemical or biological compounds to identify "hits"—molecules that modulate a specific biological target or pathway.[1][2][3] This industrial-scale process, which can involve screening millions of compounds, relies heavily on automation, robotics, and sensitive detection methods.[2][4] However, the sheer volume of data generated presents a significant challenge: distinguishing true biological signals from experimental noise. Without rigorous statistical validation, HTS campaigns risk being a costly exercise in chasing false positives and discarding promising leads.

This guide provides a comprehensive comparison of statistical methodologies for validating HTS data, grounded in the principles of scientific integrity and field-proven experience. It is designed for researchers, scientists, and drug development professionals to establish robust, self-validating HTS workflows that ensure the identification of high-quality, reproducible hits.

The Foundation of a Trustworthy Screen: Assay Development and Quality Control

Before embarking on a full-scale HTS campaign, the biological and pharmacological relevance of the assay must be established.[5] The subsequent statistical validation hinges on a well-designed and optimized assay.[6] Effective quality control (QC) is not a separate step but an integral part of the HTS process, designed to identify and mitigate systematic errors and ensure data quality.[3]

Pre-Screening Validation: Setting the Stage for Success

A critical initial step is the plate uniformity assessment, which should be conducted over multiple days to evaluate the consistency and separation of signals.[5] This involves running plates with only "Min" (negative control) and "Max" (positive control) signals to assess for any systematic errors, such as those related to well position.[3]

Key Considerations in Assay Development:

• Controls are King: The selection of appropriate positive and negative controls is paramount.[3] Positive controls should elicit a robust and reproducible signal, while negative controls (often the vehicle, like DMSO) define the baseline.

• Signal-to-Background and Signal-to-Noise: While historically used, these metrics are now considered weaker parameters for assessing the dynamic range of an HTS assay.[7]

• Miniaturization and Automation: The transition from a benchtop assay to an automated HTS format introduces specific constraints that must be addressed in the assay design.[1]

Core Statistical Metrics for HTS Data Validation: A Comparative Analysis

Once an assay is developed, several statistical metrics can be employed to quantify its quality and performance. The choice of metric is not arbitrary and should be based on the specific characteristics of the assay and the screening goals.

The Z-Factor: A Widely Used Metric for Assay Quality

The Z-factor (and its more commonly used variant, the Z'-factor) is a dimensionless statistical parameter that has become a standard for assessing the quality of an HTS assay.[6][8][9] It provides a measure of the separation between the positive and negative control distributions, taking into account both the dynamic range of the signal and the data variation.[6][9]

Z'-Factor Formula:

Z' = 1 - (3σp + 3σn) / |μp - μn|

Where:

• μp = mean of the positive control

• σp = standard deviation of the positive control

• μn = mean of the negative control

• σn = standard deviation of the negative control

Interpretation of Z'-Factor:

Z'-Factor Value	Assay Classification	Interpretation
> 0.5	Excellent Assay	Large separation between controls, suitable for HTS.[7][9]
0 to 0.5	Acceptable Assay	Smaller separation, may require more careful hit selection.[7]
< 0	Unacceptable Assay	No separation between controls, assay needs optimization.[7]

Causality Behind Z'-Factor's Utility: The Z'-factor is powerful because it encapsulates both the signal window (the difference in means) and the data variability (the standard deviations) into a single, easily interpretable value. An assay with a large dynamic range but high variability may not be suitable for HTS, a nuance that the Z'-factor effectively captures.

Limitations of the Z-Factor:

• Assumption of Normality: The Z-factor is based on the assumption that the data are normally distributed.[7] Logarithmic transformations are often applied to HTS data to achieve a more normal distribution.[7]

• Sensitivity to Strong Controls: It requires very strong positive controls to achieve a "good" Z'-factor, making it more applicable to small-molecule screens.[7]

• Not Ideal for Focused Libraries: In screens where a high percentage of compounds are expected to be active (e.g., a focused library), the Z-factor may not be an appropriate QC parameter.[7]

Strictly Standardized Mean Difference (SSMD): A Robust Alternative

The Strictly Standardized Mean Difference (SSMD) is another powerful metric for quantifying the magnitude of the difference between two groups, developed primarily for RNAi screens but applicable to other HTS assays.[7] It has a solid statistical and probabilistic basis, offering a clear interpretation of the effect size.[7][10]

SSMD Formula:

SSMD = (μp - μn) / √(σp2 + σn2)

Key Advantages of SSMD:

• Probabilistic Interpretation: SSMD is directly linked to the probability of observing a difference between the positive and negative controls, providing a more intuitive understanding of the assay's discriminatory power.[7][10]

• Consistent QC for Multiple Controls: The SSMD-based QC criteria provide consistent results even with multiple positive controls of varying effect sizes.[7]

• Robust Hit Selection: As a ranking metric, SSMD has been shown to be more stable and reliable than percentage inhibition, leading to more robust hit selection.[10][11]

Robust Statistics: Taming the Outliers

A common challenge in HTS data is the presence of outliers—data points that fall outside the expected range.[7] These can be due to experimental errors or may represent true, potent "hits."[7] Classical statistical methods that rely on the mean and standard deviation are sensitive to outliers. Robust statistical methods offer a more resilient alternative.[7]

Comparison of Classical vs. Robust Statistics:

Statistical Measure	Classical Approach	Robust Approach	Rationale for Use in HTS
Central Tendency	Mean	Median	The median is less affected by extreme values (outliers) than the mean.
Dispersion	Standard Deviation	Median Absolute Deviation (MAD)	MAD is a more robust measure of variability in the presence of outliers.

Application in Hit Selection: Instead of using the mean and standard deviation of the entire sample population to set a hit threshold (e.g., 3 standard deviations from the mean), a robust approach would use the median and MAD.[7] This prevents a few very active or inactive compounds from skewing the statistics and leading to an excessive number of false positives or false negatives.

The HTS Data Validation Workflow: A Self-Validating System

A robust HTS workflow should be designed as a self-validating system, with checkpoints and decision trees to ensure data quality at each stage.

Caption: A generalized workflow for HTS data validation.

Experimental Protocol: Plate-Level Quality Control

• Data Collection: After data acquisition from the plate reader, import the raw data into your analysis software.

• Control Identification: Identify the wells corresponding to the positive and negative controls.

• Calculation of Control Statistics: Calculate the mean and standard deviation for both the positive (μp, σp) and negative (μn, σn) controls.

• Z'-Factor Calculation: Apply the Z'-factor formula: Z' = 1 - (3σp + 3σn) / |μp - μn|.

• Decision Making:

  • If Z' ≥ 0.5, the plate passes QC and the data can proceed to normalization and hit selection.

  • If Z' < 0.5, the plate fails QC. The plate should be flagged for review and potentially re-run.[7]

Decision Tree for Hit Selection Methodology

Caption: A decision tree for selecting a hit selection method.

From Hits to Leads: The Importance of Confirmation and Secondary Screening

Identifying a "hit" in a primary screen is not the end of the story.[1] It is merely the beginning of a rigorous process to confirm activity and eliminate artifacts.

• Hit Confirmation: Putative hits should be re-tested, often from the same well of the library plate, to ensure the activity is reproducible.

• Dose-Response Studies: Confirmed hits are then tested at multiple concentrations to determine their potency (e.g., IC50 or EC50). This is a critical step in validating that the observed effect is real and not due to an artifact at a single high concentration.

• Secondary and Orthogonal Assays: To further validate a hit and understand its mechanism of action, it should be tested in a different, "orthogonal" assay.[12] This helps to rule out assay-specific artifacts and confirms that the compound's activity is on-target.

Conclusion: A Commitment to Rigor and Reproducibility

The statistical validation of high-throughput screening data is not merely a data analysis exercise; it is a fundamental component of good scientific practice.[13][14] By implementing a multi-faceted approach that includes robust assay design, appropriate statistical QC metrics like the Z'-factor and SSMD, and a rigorous hit confirmation process, researchers can significantly increase the likelihood of identifying true bioactive compounds. This commitment to rigor and reproducibility not only saves time and resources but also builds a solid foundation for the subsequent stages of drug discovery and development.[14][15]

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